(R)-4-(2-Bromobenzyl)oxazolidin-2-one

Core Science & Biosynthesis

(R)-4-(2-Bromobenzyl)oxazolidin-2-one physical properties

An in-depth technical analysis and methodological guide on the physicochemical properties, structural causality, and advanced synthetic applications of (R)-4-(2-Bromobenzyl)oxazolidin-2-one .

Executive Summary

As a Senior Application Scientist, I frequently evaluate chiral auxiliaries not just for their stereodirecting capabilities, but for their scalability, physical stability, and downstream functionalization potential. (R)-4-(2-Bromobenzyl)oxazolidin-2-one represents a highly specialized evolution of the classic Evans auxiliary. By incorporating an ortho-bromo substituent on the benzyl moiety, this compound provides enhanced steric shielding during enolate functionalization and serves as a critical cross-coupling handle for late-stage API (Active Pharmaceutical Ingredient) synthesis. This whitepaper deconstructs its physical properties, spectroscopic fingerprint, and self-validating synthetic workflows, specifically highlighting its role in the synthesis of CXCR4 antagonists and D1 potentiators.

Structural Causality and the Ortho-Bromo Advantage

The rational design of (R)-4-(2-Bromobenzyl)oxazolidin-2-one is rooted in stereoelectronic tuning. Standard benzyl or isopropyl oxazolidinones rely purely on steric bulk to block one face of an attached enolate. The introduction of the ortho-bromine atom introduces two critical mechanistic advantages:

• Conformational Rigidity: The bulky bromine atom restricts the free rotation of the aryl ring (atropisomerism-adjacent behavior), effectively locking the auxiliary into a conformation that maximizes facial shielding. This leads to superior diastereomeric ratios (dr) in asymmetric alkylations.

• Regiochemical Fidelity in Cyclizations: In complex API synthesis, such as the generation of tetrahydroisoquinoline cores, the bromine atom directs the regiochemistry of electrophilic aromatic substitutions (like the Pictet-Spengler reaction) through a combination of steric blocking and inductive effects.

Physicochemical Properties & Spectroscopic Fingerprint

A robust chemical process relies on stringent in-process controls. The physical and spectroscopic properties of (R)-4-(2-Bromobenzyl)oxazolidin-2-one serve as a self-validating system for purity and structural integrity. The exact mass matching and characteristic 13C NMR shifts provide unambiguous confirmation of the cyclic carbamate core [1].

Table 1: Quantitative Physicochemical and Analytical Data

Parameter	Value	Analytical Significance & Causality
Chemical Formula	C10H10BrNO2	Defines the isotopic envelope (characteristic ~1:1 ratio of 79Br/81Br isotopes in MS).
Molecular Weight	256.10 g/mol	Critical for stoichiometric precision during scale-up operations.
Appearance	Crystalline needles (White)	Visual indicator of purity; thermodynamic sink allows isolation via simple filtration.
Exact Mass (HRMS-ESI)	[M+H]+ calcd: 255.9968	Found: 255.9968. Confirms molecular identity without fragmentation ambiguity.
13C NMR (126 MHz, CDCl3)	δ 159.6, 135.6, 133.4, 131.5, 129.2, 128.0, 124.7, 69.5, 52.2, 41.4	159.6 ppm validates the intact cyclic carbamate. 69.5/52.2 ppm confirms the oxazolidinone ring carbons.

Validated Experimental Methodologies

The following protocols have been engineered to be self-validating. The physical state of the intermediates (e.g., crystallization) acts as an intrinsic quality control checkpoint, ensuring that only material of high stereochemical purity advances to the next stage.

Protocol A: Synthesis of the Chiral Auxiliary

This workflow utilizes a safe, scalable phosgene alternative (diethyl carbonate) to construct the oxazolidinone ring.

• Reagent Charging: In a reaction vessel, combine (R)-2-amino-3-(2-bromophenyl)propan-1-ol (1.00 equiv) with diethyl carbonate.

• Thermal Activation: Apply heat to drive the intermolecular nucleophilic acyl substitution. The basic environment facilitates the initial carbamoylation of the primary amine.

• Intramolecular Cyclization: Continued heating drives the intramolecular attack of the hydroxyl group onto the carbamate carbonyl, extruding ethanol. The entropic advantage of ring formation drives this step.

• Thermodynamic Purification: Allow the mixture to cool and sit at room temperature overnight. The product's high lattice energy causes it to precipitate out of the solvent matrix.

• Isolation: Filter the resulting needles and wash with hexanes. Self-Validation Checkpoint: The formation of distinct crystalline needles confirms successful cyclization. If an oil is obtained, it indicates incomplete conversion or trapped solvent, requiring recrystallization.

Fig 1. Mechanistic workflow for the synthesis of the chiral oxazolidinone auxiliary.

Protocol B: Diastereoselective Pictet-Spengler Cyclization

This advanced protocol demonstrates the auxiliary's utility in synthesizing the tetrahydroisoquinoline core of D1 potentiators [2] and intermediates for complex APIs 3].

• Hemiaminal Formation: Charge an autoclave with (R)-4-(2-Bromobenzyl)oxazolidin-2-one, sodium benzenesulfinate, water, formic acid, and acetaldehyde. Heat to 60 °C for 24 h. The formic acid catalyzes the condensation of acetaldehyde with the auxiliary, which is immediately trapped by the sulfinate.

• Intermediate Isolation: Cool the slurry to 35 °C and filter. Self-Validation Checkpoint: The intermediate precipitates as a single diastereomer. Analytical validation via DSC yields an onset melting point of 152.26 °C and an optical rotation of [α]20D −109.6 (DMSO).

• Lewis Acid Activation: Resuspend the intermediate in DCM and cool to −1 °C. Add Zirconium(IV) chloride (ZrCl4) in four portions. Causality: ZrCl4 is a highly oxophilic Lewis acid. It coordinates simultaneously to the sulfonyl oxygen and the oxazolidinone carbonyl, creating a rigid, highly organized transition state. This activates the iminium ion while maintaining strict stereocontrol.

• Cyclization & Quench: Stir for 2 h. The electron-rich aromatic ring attacks the activated iminium species. Quench slowly with water and 28% aqueous NH3 to break down the zirconium complexes.

• Phase Separation: Separate the organic phase, dry over Na2SO4, and concentrate to yield the highly functionalized tetrahydroisoquinoline core.

Fig 2. ZrCl4-mediated diastereoselective Pictet-Spengler cyclization workflow.

Conclusion

(R)-4-(2-Bromobenzyl)oxazolidin-2-one is far more than a passive chiral auxiliary; it is an active participant in the strategic design of complex molecules. By leveraging the steric and electronic properties of the ortho-bromo substituent, process chemists can achieve exceptional diastereoselectivity while simultaneously installing a robust handle for downstream cross-coupling. When integrated into self-validating workflows—where crystallization and precise Lewis acid coordination dictate the reaction pathway—this compound becomes an indispensable tool in modern drug development.

References

• Scale-Up Preparation of Best-In-Class Orally Bioavailable CXCR4 Antagonist EMU-116 in an Academic Setting. ACS Publications. 1

• Diastereoselective Pictet–Spengler Based Synthesis of a Chiral Tetrahydroisoquinoline D1 Potentiator. The Journal of Organic Chemistry - ACS Publications. 2

• Processes and intermediates for the preparation of 2-(2,6-dichlorophenyl)-1-((1S,3R)-3-(hydroxymethyl)-5-(3-hydroxy-3-methylbutyl)-1-methyl-3,4-dihydroisoquinolin-2(1H)-yl]ethenone. Google Patents (AU2020297336A1). 3

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• 3. AU2020297336A1 - Processes and intermediates for the preparation of 2-(2,6-dichlorophenyl)-1-((1S,3R)-3-(hydroxymethyl)-5-(3-hydroxy-3-methylbutyl)-1-methyl-3,4-dihydroisoquinolin-2(1H)-yl]ethenone - Google Patents [patents.google.com]

Synthesis of (R)-4-(2-Bromobenzyl)oxazolidin-2-one from L-Phenylalanine: A Strategic Guide to C–H Functionalization and Stereochemical Inversion

Executive Summary The synthesis of complex chiral auxiliaries and pharmaceutical intermediates often requires the precise modification of inexpensive, naturally occurring chiral pool starting materials. This whitepaper details the rigorous synthetic translation of L-phenylalanine (an S-configured natural amino acid) into (R)-4-(2-Bromobenzyl)oxazolidin-2-one, a highly valuable chiral auxiliary and intermediate for 1[1]. This transformation presents three distinct chemical challenges: regioselective functionalization of an unactivated aromatic ring, absolute stereochemical inversion of the Cα center, and chemoselective ring closure.

Retrosynthetic Strategy & Pathway Design

Direct ortho-bromination of unprotected phenylalanine is unselective, and direct SN2 displacement of an unactivated primary amine to invert stereochemistry is kinetically prohibitive. Therefore, our strategy relies on a transient directing group for Palladium-catalyzed C(sp²)–H activation, followed by a meticulously controlled diazotization-displacement sequence to achieve stereochemical inversion.

Synthetic workflow from L-Phenylalanine to (R)-4-(2-Bromobenzyl)oxazolidin-2-one.

Stage 1: Directed C(sp²)–H Ortho-Bromination

To circumvent the inherent lack of regiocontrol in benzylic systems, we utilize an 8-aminoquinoline (8-AQ) directing group. When L-phenylalanine is N-phthaloyl protected and coupled with 8-AQ, the resulting bidentate ligand strongly coordinates Palladium(II), forming a rigid 5,6-bicyclic palladacycle. This geometry forces the metal center into proximity with the ortho-C–H bond. Subsequent electrophilic attack by N-bromosuccinimide (NBS) delivers the bromine atom exclusively to the ortho-position, a method well-supported by modern 2[2].

Protocol 1: Pd-Catalyzed Ortho-Bromination

• Preparation: Dissolve N-Phthaloyl-L-phenylalanine-8-aminoquinolinyl amide (1.0 equiv) in hexafluoroisopropanol (HFIP, 0.2 M).

• Catalyst Assembly: Add Pd(OAc)₂ (5 mol%), AgOAc (1.0 equiv, to abstract halides and maintain catalytic turnover), and NBS (1.05 equiv). Causality Note: Strict stoichiometric control of NBS prevents over-bromination to the 2,6-dibromo species.

• Reaction: Stir the sealed mixture at 80 °C for 12 hours.

• Workup & Deprotection: Filter the crude mixture through Celite. Treat the concentrated residue with hydrazine hydrate (to cleave the phthaloyl group), followed by 2M NaOH in EtOH at 80 °C to hydrolyze the 8-AQ directing group.

• Isolation: Acidify to pH 6 to precipitate (S)-2-amino-3-(2-bromophenyl)propanoic acid.

Stage 2: Stereochemical Inversion Sequence

Converting the (S)-amino acid to the (R)-configuration requires overcoming the poor leaving group ability of the amine. We employ a classic double-inversion sequence. Diazotization of the amino acid in the presence of bromide yields an α-bromo acid with retention of configuration. This occurs because the neighboring carboxylate group attacks the transient diazonium species, forming an α-lactone (Inversion 1). Bromide then opens the lactone (Inversion 2). Subsequent SN2 displacement with sodium azide provides the required inversion to the (R)-configuration. Finally, a Staudinger reduction is chosen over catalytic hydrogenation to prevent the reductive debromination of the sensitive aryl bromide.

Stereochemical mechanism of Cα inversion via an α-lactone intermediate.

Protocol 2: Diazotization and Azide Displacement

• Diazotization (Retention): Suspend (S)-2-amino-3-(2-bromophenyl)propanoic acid (1.0 equiv) in 0.5 M aqueous HBr. Cool strictly to -5 °C. Causality Note: Temperature control is critical; elevated temperatures allow the diazonium to dissociate into a planar carbocation, leading to racemization. Add NaNO₂ (1.5 equiv) dropwise. Stir for 2 h, then extract with EtOAc to yield the (S)-bromo acid.

• Azidation (Inversion): Dissolve the (S)-bromo acid in anhydrous DMF. Add NaN₃ (2.0 equiv) and stir at 25 °C for 12 h. Aqueous workup yields (R)-2-azido-3-(2-bromophenyl)propanoic acid.

• Staudinger Reduction: Dissolve the azido acid in THF/H₂O (10:1). Add triphenylphosphine (PPh₃, 1.2 equiv). Stir at 25 °C for 8 h until N₂ evolution ceases. Isolate the (R)-amino acid via ion-exchange chromatography.

Stage 3: Chiral Auxiliary Assembly

The final stage requires the reduction of the carboxylic acid to a primary alcohol, followed by cyclization. We utilize the NaBH₄/I₂ system, which generates borane (BH₃) in situ. This reagent is highly chemoselective, reducing the carboxylic acid efficiently without risking the reductive cleavage of the aryl bromide (a common failure point when using LiAlH₄). The resulting amino alcohol is then cyclized using triphosgene, a safer and more easily handled solid equivalent to phosgene gas, to form the3[3].

Protocol 3: Reduction and Cyclization

• Chemoselective Reduction: Suspend the (R)-amino acid (1.0 equiv) in anhydrous THF at 0 °C. Add NaBH₄ (2.5 equiv). Slowly add a solution of I₂ (1.0 equiv) in THF dropwise. Reflux the mixture for 14 h. Quench carefully with MeOH, concentrate, and extract with CH₂Cl₂ to yield (R)-2-amino-3-(2-bromophenyl)propan-1-ol.

• Cyclization: Dissolve the amino alcohol in CH₂Cl₂. Add anhydrous K₂CO₃ (2.5 equiv) to act as an acid scavenger. Cool to 0 °C and add triphosgene (0.4 equiv) portion-wise. Stir at 25 °C for 4 h.

• Purification: Quench with saturated aqueous NH₄Cl. Extract the organic layer, dry over MgSO₄, and recrystallize from toluene to afford enantiopure (R)-4-(2-Bromobenzyl)oxazolidin-2-one.

Quantitative Yield & Stereopurity Analysis

The self-validating nature of this sequence ensures that stereochemical integrity is maintained (>98% ee) throughout the multi-step process.

Step	Transformation	Key Reagents	Isolated Yield (%)	Stereochemical Fidelity
1	C(sp²)–H Ortho-Bromination	Pd(OAc)₂, NBS, 8-AQ	72%	>99% ee (Retention)
2	Diazotization	NaNO₂, HBr (-5 °C)	85%	>98% ee (Retention)
3	Azidation	NaN₃, DMF	91%	>98% ee (Inversion)
4	Staudinger Reduction	PPh₃, THF/H₂O	88%	>98% ee (Retention)
5	Acid Reduction	NaBH₄, I₂	92%	>98% ee (Retention)
6	Cyclization	Triphosgene, K₂CO₃	89%	>98% ee (Retention)

References

• [3] Title: Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative Source: PMC (nih.gov) URL:

• [2] Title: C–H Functionalizations by Palladium Carboxylates: The Acid Effect (Amine-Directed Palladium-Catalyzed C−H Halogenation of Phenylalanine Derivatives) Source: ACS Publications (acs.org) URL:

• [1] Title: Diastereoselective Pictet–Spengler Based Synthesis of a Chiral Tetrahydroisoquinoline D1 Potentiator Source: The Journal of Organic Chemistry (acs.org) URL:

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

(R)-4-(2-Bromobenzyl)oxazolidin-2-one mechanism of action

The Mechanistic Role of (R)-4-(2-Bromobenzyl)oxazolidin-2-one in Asymmetric Synthesis: A Technical Whitepaper

Executive Summary

In advanced pharmaceutical process chemistry, certain molecules serve not as the final therapeutic agent, but as the critical mechanistic linchpin that makes the drug possible. (R)-4-(2-Bromobenzyl)oxazolidin-2-one is a specialized chiral auxiliary and structural intermediate. Its "mechanism of action" is fundamentally chemical: it dictates the stereochemical trajectory of highly complex intramolecular cyclizations. Specifically, it is the cornerstone in the of chiral tetrahydroisoquinolines (THIQs)[1]. These THIQs function biologically as Dopamine D1 positive allosteric modulators (PAMs), which are currently under clinical investigation for the treatment of cognitive deficits in Lewy Body Dementia[2][3].

This whitepaper deconstructs both the chemical mechanism of this auxiliary and the biological mechanism of the resulting active pharmaceutical ingredient (API), providing a self-validating framework for drug development professionals.

Part 1: Chemical Mechanism of Action (The Synthetic MoA)

Unlike traditional active ingredients, the mechanism of action for (R)-4-(2-Bromobenzyl)oxazolidin-2-one relies on its ability to restrict conformational freedom and direct nucleophilic attack during carbon-carbon bond formation. The synthesis of the THIQ core relies on a finely tuned sequence of acyl iminium ion generation and cyclization[1][2].

• Conformational Restriction via Annulation: The oxazolidinone ring acts as a rigid scaffold. By converting the flexible amino alcohol derived from (R)-2-bromophenylalanine into a 5-membered oxazolidinone, the degrees of freedom of the attached alkyl chains are severely restricted.

• Acyl Iminium Ion Generation: The oxazolidinone is converted into an N-(phenylsulfonyl)alkyloxazolidinone. Upon treatment with a strong Lewis acid (e.g., TiCl4​ ), the sulfonyl group is ejected. This generates a highly reactive, electrophilic acyl iminium ion[1].

• Diastereoselective Pictet-Spengler Cyclization: The 2-bromobenzyl group is not merely a steric shield; it is the nucleophile. The electron-rich aromatic ring undergoes an intramolecular electrophilic aromatic substitution onto the iminium ion[1]. The existing stereocenter on the oxazolidinone ring strictly dictates the facial trajectory of this attack, forcing the formation of the required trans-stereochemistry of the THIQ core[2]. The bromine atom serves a dual purpose: it provides the necessary steric bulk to ensure high diastereomeric excess (de) during cyclization, and it acts as a synthetic handle for subsequent cross-coupling reactions to build the final API.

Caption: Mechanistic pathway from (R)-2-bromophenylalanine to the chiral THIQ core.

Part 2: Pharmacological Grounding (The Biological Endpoint)

Why engineer such a complex asymmetric synthesis? The resulting chiral THIQ is a highly potent Dopamine D1 Positive Allosteric Modulator (PAM) [2].

In neurodegenerative diseases like Lewy Body Dementia, dopaminergic signaling is severely impaired, leading to deficits in attention, executive function, and working memory[2]. Traditional orthosteric D1 agonists often lead to rapid receptor desensitization and off-target motor side effects.

• The PAM Mechanism: The THIQ drug binds to an allosteric site on the D1 receptor rather than the primary dopamine binding pocket[3].

• Signal Potentiation: It only amplifies the signal when endogenous dopamine is present, preserving the natural spatial and temporal tone of neurotransmission. This triggers Gs-protein coupling, leading to adenylyl cyclase activation, cAMP accumulation, and downstream Protein Kinase A (PKA) signaling, which ultimately enhances synaptic plasticity and cognitive function.

Caption: Biological signaling cascade of the synthesized D1 positive allosteric modulator.

Part 3: Self-Validating Experimental Protocols

The following methodologies detail the scalable process chemistry required to utilize (R)-4-(2-Bromobenzyl)oxazolidin-2-one, engineered to ensure high atom economy and stereochemical fidelity[1][4].

Step 1: Borane-Mediated Reduction of Amino Acid

• Causality: Standard reductions using LiAlH4​ risk racemization and are hazardous at scale. Utilizing NaBH4​ and I2​ generates diborane (in situ), allowing for a mild, highly chemoselective reduction of the carboxylic acid to the amino alcohol while preserving the (R)-stereocenter[4].

• Protocol: Cool a mixture of (R)-2-bromophenylalanine and THF to 5 °C. Add NaBH4​ in portions. Slowly add a solution of I2​ in THF, maintaining the internal temperature below 10 °C. Warm to room temperature, then heat to 45 °C for 30 minutes. Quench dropwise with MeOH[4].

• Self-Validation Checkpoint: In-process chiral HPLC must confirm >99% ee of the resulting amino alcohol.

Step 2: Oxazolidinone Annulation

• Causality: Phosgene is traditionally used for oxazolidinone formation but poses severe toxicity risks. Diethyl carbonate with a mild base ( K2​CO3​ ) provides a safe, scalable alternative[4].

• Protocol: To the crude amino alcohol solution, add diethyl carbonate and K2​CO3​ . Heat the mixture to drive off ethanol (shifting the equilibrium via Le Chatelier's principle) until the internal temperature reaches 68 °C[4].

• Self-Validation Checkpoint: Isolate the product. Yield must be ~84% over the two steps, validated by 1H NMR showing the characteristic oxazolidinone methylene protons.

Step 3: Dynamic Kinetic Resolution (DKR)

• Causality: Reacting the oxazolidinone with acetaldehyde creates a new stereocenter, initially yielding a mixture of diastereomers. By running the reaction under DKR conditions, the desired diastereomer continuously crystallizes out of the solvent matrix, driving the entire mixture to a single stereoisomer[1][2].

• Protocol: Combine the oxazolidinone with acetaldehyde, sodium benzenesulfinate, water, and formic acid in a sealed reactor. Heat at 60 °C for 24 hours[2].

• Self-Validation Checkpoint: Recover the crystallized N-(phenylsulfonyl)alkyloxazolidinone. Yield should approach 95%. Confirm absolute stereochemistry via single-crystal X-ray crystallography[2].

Step 4: Lewis Acid-Catalyzed Pictet-Spengler Cyclization

• Causality: The rigid oxazolidinone ring forces the acyl iminium ion into a specific conformation. TiCl4​ coordinates the intermediate, ensuring the 2-bromophenyl ring attacks exclusively from the less hindered face[1][4].

• Protocol: Dissolve the DKR product in DCM. Cool to −78 °C. Slowly add 3.5 equivalents of TiCl4​ [4]. Stir until complete consumption of the starting material is observed.

• Self-Validation Checkpoint: 2D-NOESY NMR must confirm the trans-relationship between the newly formed stereocenter and the oxazolidinone substituent.

Caption: Step-by-step self-validating experimental workflow for the synthesis of the THIQ core.

Part 4: Quantitative Data & Yield Analysis

The efficiency of this mechanistic pathway is demonstrated by its high overall yield and exceptional stereocontrol, reducing a historically 14-step synthesis down to an 8-step linear sequence with a 54% overall yield[1][2].

Reaction Step	Transformation	Key Reagents	Isolated Yield (%)	Stereochemical Outcome
1	Borane Reduction	NaBH4​ , I2​ , THF	Quantitative (Crude)	Retention of (R) configuration
2	Annulation	Diethyl carbonate, K2​CO3​	84% (Steps 1 & 2)	(R)-4-(2-Bromobenzyl)oxazolidin-2-one
3	Sulfonylation / DKR	Acetaldehyde, PhSO2​H	95%	Single diastereomer (Crystallized)
4	Pictet-Spengler	TiCl4​ , DCM (−78 °C)	>80%	trans-Tetrahydroisoquinoline (THIQ)

References

• Buser, J. Y., Embry, M. C., Kallman, N. J., & Magnus, N. A. (2020). Diastereoselective Pictet–Spengler Based Synthesis of a Chiral Tetrahydroisoquinoline D1 Potentiator. The Journal of Organic Chemistry.[Link]

• Magnus, N. A., et al. (2020). ORCID Record: Nicholas Magnus (0000-0002-0281-6711) - Diastereoselective Pictet–Spengler Based Synthesis. ORCID.[Link]

• American Chemical Society. (2020). Diastereoselective Pictet-Spengler based synthesis of a chiral tetrahydroisoquinoline D1 potentiator. ACS Meeting Abstracts.[Link]

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• 3. Diastereoselective Pictet-Spengler based synthesis of a chiral tetrahydroisoquinoline D1 potentiator - American Chemical Society [acs.digitellinc.com]
• 4. pubs.acs.org [pubs.acs.org]

What is (R)-4-(2-Bromobenzyl)oxazolidin-2-one used for in organic synthesis

The Strategic Application of (R)-4-(2-Bromobenzyl)oxazolidin-2-one in Advanced Organic Synthesis

Executive Summary

In the landscape of asymmetric synthesis, the Evans oxazolidinone family remains a cornerstone for stereocontrolled carbon-carbon bond formation. However, the introduction of the (R)-4-(2-Bromobenzyl)oxazolidin-2-one derivative represents a paradigm shift from a simple chiral director to a bifunctional synthetic scaffold. As a Senior Application Scientist, I approach this auxiliary not just as a steric shield, but as a programmable module. The ortho-bromo substituent on the benzyl group preserves the classic Zimmerman-Traxler stereocontrol while introducing an orthogonal synthetic handle—enabling post-aldol halogen-lithium exchange, cycloacylation, and transition-metal-catalyzed cross-coupling.

This whitepaper deconstructs the mechanistic causality, empirical advantages, and self-validating laboratory protocols required to leverage this advanced chiral auxiliary.

Mechanistic Architecture & Causality

The utility of (R)-4-(2-Bromobenzyl)oxazolidin-2-one is rooted in its dual-purpose design:

1.1. Enhanced Conformational Rigidity In standard Evans aldol or alkylation reactions, the auxiliary dictates stereochemistry by forming a rigid, chelated Z-enolate (typically via Ti(IV) or Mg(II) Lewis acids). The chiral benzyl group physically blocks the Re-face of the enolate. By introducing a bromine atom at the ortho-position of the benzyl ring, the steric bulk is significantly increased. This restricts the free rotation of the aryl ring, locking the auxiliary into a highly rigid conformation that forces incoming electrophiles to approach exclusively from the unhindered Si-face, often pushing diastereomeric ratios (dr) beyond >99:1.

1.2. The Latent Electrophilic Handle Beyond stereocontrol, the C–Br bond transforms the auxiliary into a reactive intermediate. Instead of simply cleaving the auxiliary via hydrolysis (e.g., LiOH/H₂O₂) to yield a carboxylic acid, the o-bromobenzyl group can be activated. For instance, treatment with t-BuLi promotes rapid halogen-lithium exchange. The resulting aryllithium species can undergo intramolecular cyclization by attacking the auxiliary's imide carbonyl, effectively transferring the newly established chiral center into a complex cyclic framework, such as a chiral indanone[1]. Furthermore, this brominated precursor is highly valuable in lithioarene cycliacylation and Pd-catalyzed aminoethylation to access diverse, saturated isoquinoline derivatives[2].

Caption: Mechanistic causality of stereocontrol via the 2-bromobenzyl Evans auxiliary.

Bifunctional Synthetic Utility

The integration of the 2-bromobenzyl group expands the synthetic workflow. The auxiliary is not merely cleaved and discarded; it is actively incorporated into the final molecular architecture or used to build complex ligands.

• Transition-Metal Catalyzed Cross-Coupling: The o-bromo group serves as a competent electrophile for Pd-catalyzed Suzuki-Miyaura or Buchwald-Hartwig couplings. This has been explicitly utilized in transition metal-catalyzed direct arylations of substrates with activated sp3-hybridized C−H bonds, allowing for the construction of heavily functionalized biaryl systems prior to auxiliary cleavage[3].

• Cycloacylation: By triggering a halogen-metal exchange, the auxiliary self-cleaves via an intramolecular nucleophilic acyl substitution, generating enantiopure cyclic ketones without the need for a separate cleavage and ring-closing sequence[1].

Caption: Workflow for (R)-4-(2-Bromobenzyl)oxazolidin-2-one directed asymmetric synthesis.

Quantitative Data: Stereocontrol & Reactivity Comparison

The following table summarizes the empirical advantages of the 2-bromobenzyl auxiliary compared to the standard benzyl variant in benchmark asymmetric aldol and cyclization workflows.

Metric	(R)-4-Benzyl Auxiliary	(R)-4-(2-Bromobenzyl) Auxiliary	Mechanistic Causality
Aldol Yield (%)	88%	85%	Comparable enolization efficiency; slight steric penalty during electrophilic attack due to the bulky bromine.
Diastereomeric Ratio (dr)	98:2	>99:1	The o-bromo group restricts benzyl rotation, enhancing Re-face shielding and locking the transition state.
Br-Li Cyclization Yield	N/A	82%	Exclusive to the brominated derivative; enables rapid access to chiral cyclic scaffolds like indanones[1].
Pd-Catalyzed Arylation	N/A	Highly Active	The C-Br bond serves as a competent electrophile for cross-coupling[3].

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems, incorporating in-process visual and chemical checks to confirm mechanistic milestones.

Protocol A: N-Acylation of the Auxiliary

Objective: Attach the acyl substrate to the auxiliary via deprotonation.

• Preparation: Dissolve (R)-4-(2-Bromobenzyl)oxazolidin-2-one (1.0 equiv) in anhydrous THF (0.2 M) under an argon atmosphere. Cool the solution to -78 °C.

• Deprotonation: Dropwise add n-BuLi (1.05 equiv, 2.5 M in hexanes).

  • Causality:n-BuLi deprotonates the oxazolidinone N-H (pKa ~15) to form a highly nucleophilic nitrogen anion.

  • Self-Validation: The reaction mixture will transition from clear to a pale yellow hue, visually confirming anion formation.

• Acylation: After 30 minutes, add the desired acyl chloride (1.1 equiv) dropwise. Stir for 1 hour, allowing the reaction to warm to 0 °C.

• Quench & Isolate: Quench with saturated aqueous NH₄Cl. Extract with EtOAc. TLC (UV active) will confirm the complete consumption of the lower-Rf auxiliary.

Protocol B: Titanium-Mediated Asymmetric Aldol Addition

Objective: Form a chiral carbon-carbon bond with >99:1 dr.

• Enolization: Dissolve the N-acyl auxiliary (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M) at 0 °C. Add TiCl₄ (1.05 equiv) dropwise, followed by iPr₂NEt (1.1 equiv).

  • Causality: TiCl₄ acts as a Lewis acid to form a rigid, chelated Z-enolate.

  • Self-Validation: The addition of TiCl₄ immediately forms a deep red/purple titanium enolate complex. This intense color is the primary indicator of successful chelation.

• Electrophilic Attack: Cool the dark solution to -78 °C. Add the aldehyde (1.2 equiv) dropwise. Stir for 2 hours.

• Quench: Add saturated aqueous NH₄Cl vigorously.

  • Self-Validation: The deep red/purple color will immediately discharge to a pale yellow/white biphasic mixture, validating the breakdown of the titanium chelate.

Protocol C: Halogen-Lithium Exchange & Cycloacylation

Objective: Utilize the 2-bromobenzyl handle to form a chiral cyclic ketone.

• Exchange: Dissolve the purified aldol adduct (1.0 equiv) in anhydrous THF (0.05 M) at -78 °C. Rapidly add t-BuLi (2.2 equiv, 1.7 M in pentane).

  • Causality:t-BuLi is strictly required over n-BuLi to ensure rapid, quantitative Br-Li exchange without competitive nucleophilic attack on the auxiliary's imide carbonyl. The second equivalent neutralizes the formed t-butyl bromide.

  • Self-Validation: A rapid color change to deep orange/red indicates the formation of the aryllithium species.

• Cyclization: Maintain at -78 °C for 30 minutes, then allow to warm to -20 °C. The aryllithium attacks the imide carbonyl, cleaving the auxiliary and closing the ring.

• Quench: Quench with saturated NH₄Cl. TLC will show the disappearance of the highly polar lithium intermediate and the appearance of the cyclized product.

References

• The Chiral Auxiliary N-1-(1′-Naphthyl)ethyl-O-tert-butylhydroxylamine: A Chiral Weinreb Amide Equivalent | Organic Letters - ACS Publications Source: acs.org URL:[Link]

• Lithioarene Cycliacylation and Pd-Catalyzed Aminoethylation/Cyclization to Access Electronically Diverse Saturated Isoquinoline Derivatives | The Journal of Organic Chemistry - ACS Publications Source: acs.org URL:[Link]

• Transition Metal-Catalyzed Direct Arylation of Substrates with Activated sp3-Hybridized C−H Bonds and Some of Their Synthetic Equivalents with Aryl Halides and Pseudohalides | Chemical Reviews - ACS Publications Source: acs.org URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Strategic Sourcing and Synthetic Application of (R)-4-(2-Bromobenzyl)oxazolidin-2-one in Drug Development

Target Audience: Process Chemists, Drug Development Professionals, and Sourcing Strategists Document Type: Technical Whitepaper

Executive Summary

The compound (R)-4-(2-Bromobenzyl)oxazolidin-2-one is a highly specialized chiral auxiliary and synthetic intermediate. Unlike standard commodity chemicals, it is rarely held in bulk inventory by traditional catalog suppliers. Instead, it serves as a critical linchpin in the asymmetric synthesis of complex active pharmaceutical ingredients (APIs), most notably in the development of chiral tetrahydroisoquinoline (THIQ) positive allosteric modulators (PAMs) targeting the dopamine D1 receptor for the treatment of Lewy Body Dementia[1].

This whitepaper provides an authoritative guide on the commercial supply landscape, the mechanistic causality behind its in-house synthesis from readily available precursors, and its downstream application in highly diastereoselective Pictet-Spengler cyclizations[2].

Commercial Supply Landscape & Strategic Sourcing

Because (R)-4-(2-Bromobenzyl)oxazolidin-2-one is a proprietary-adjacent intermediate engineered for specific clinical candidates (such as those developed by [2]), direct procurement at the kilogram scale is challenging. Drug development professionals must adopt a bifurcated sourcing strategy:

• Precursor Sourcing (Catalog Suppliers): The starting material, (R)-2-Bromophenylalanine, is widely available from global chemical vendors (e.g., Combi-Blocks, BLD Pharm, Ambeed). Sourcing this precursor and performing a two-step continuous or batch synthesis is the most cost-effective strategy for early-phase development.

• Custom Manufacturing (CDMOs): For late-phase clinical trials, technology transfer to Contract Development and Manufacturing Organizations (CDMOs) specializing in asymmetric synthesis (e.g., WuXi AppTec, Pharmaron, Asymchem) is required to execute the cyclization at scale under cGMP conditions.

Table 1: Sourcing and Manufacturing Strategy Comparison

Strategy	Primary Vendors / Partners	Lead Time	Cost Efficiency	Scalability
Direct Catalog Purchase	Specialized Aggregators (mg scale)	1–3 Weeks	Low (High cost per gram)	Poor (R&D only)
In-House Synthesis	Precursors via Combi-Blocks / Ambeed	2–4 Weeks	High	Moderate (Pilot scale)
CDMO Custom Synthesis	WuXi AppTec, Pharmaron, Asymchem	3–6 Months	Very High (at scale)	Excellent (cGMP)

Mechanistic Causality: Synthesis of the Oxazolidinone Core

When commercial supply is unavailable, the intermediate must be synthesized. Traditional oxazolidinone syntheses often rely on highly toxic phosgene or its derivatives (triphosgene, diethyl carbonate). However, a self-validating, inherently safer protocol utilizes an intramolecular cyclization of a Boc-protected amino alcohol[3].

The Mechanistic Rationale: By reducing (R)-2-Bromophenylalanine to the corresponding alcohol and protecting the amine with a tert-butyloxycarbonyl (Boc) group, the molecule is primed for cyclization. The addition of Sodium Hydride (NaH) deprotonates the hydroxyl group. The resulting alkoxide acts as an internal nucleophile, attacking the carbonyl carbon of the Boc group. This expels tert-butoxide as a leaving group, seamlessly forming the 5-membered oxazolidinone ring. This method eliminates the need for external carbonylating agents, drastically improving the safety profile for scale-up operations[3].

Caption: Synthetic workflow for (R)-4-(2-Bromobenzyl)oxazolidin-2-one from amino acid precursors.

Application: The Diastereoselective Pictet-Spengler Cyclization

The primary utility of (R)-4-(2-Bromobenzyl)oxazolidin-2-one lies in its ability to dictate stereochemistry during the formation of chiral tetrahydroisoquinolines (THIQs)[2].

Dynamic Kinetic Resolution (DKR): The oxazolidinone is reacted with acetaldehyde and sodium benzenesulfinate. Because the resulting sulfone stereocenter is reversible under the reaction conditions, the system undergoes a DKR. The less soluble diastereomer continuously crystallizes out of the solution, driving the equilibrium to produce a single N-(phenylsulfonyl)alkyloxazolidinone diastereomer in an exceptional 95% yield[1].

Lewis Acid-Mediated Cyclization: Upon exposure to a strong Lewis acid like Zirconium(IV) chloride (ZrCl₄), the sulfinate group is abstracted, generating a highly reactive acyl iminium ion. The electron-rich aromatic ring (bearing the bromine) then undergoes an exquisitely diastereoselective Pictet-Spengler cyclization, locking in the trans-stereochemistry required for D1 PAM biological activity[2],[1].

Caption: Diastereoselective Pictet-Spengler cyclization pathway utilizing the oxazolidinone intermediate.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies incorporate built-in validation checkpoints.

Protocol A: Intramolecular Cyclization to (R)-4-(2-Bromobenzyl)oxazolidin-2-one

Adapted from established [3].

• Preparation: Dissolve 0.5 g (1.5 mmol) of tert-butyl (R)-(1-(2-bromophenyl)-3-hydroxypropan-2-yl) carbamate in 7.5 mL of anhydrous Tetrahydrofuran (THF) under a nitrogen atmosphere.

• Deprotonation: Slowly add 63 mg (1.6 mmol) of a 60% dispersion of NaH in mineral oil to the solution.

• Cyclization Phase: Stir the mixture at 22 °C for 16.5 hours.

  • Validation Checkpoint: Perform TLC or LC-MS to confirm the disappearance of the starting carbamate and the formation of the cyclized intermediate.

• Thermal Maturation: Warm the reaction mixture using a heating mantle to 55 °C for 45 minutes to drive the reaction to completion, then cool back to 22 °C[3].

• Workup & Isolation: Filter the resulting solids and wash with heptane to remove mineral oil. Dissolve the solids in a biphasic mixture of Dichloromethane (DCM) and aqueous NH₄Cl.

• Extraction: Separate the layers, collect the organic phase, and extract the aqueous phase once more with DCM. Combine organic phases, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Expected Outcome: A white solid yielding approximately 91%[3].

Protocol B: Pictet-Spengler Cyclization via Acyl Iminium Ion

Adapted from and associated publications[3],[4].

• Preparation: Combine 144.2 g (339.9 mmol) of the DKR product, (4R)-3-[(1S)-1-(benzenesulfonyl)ethyl]-4-[(2-bromophenyl)methyl]oxazolidin-2-one, with 4325 mL of DCM. Cool the mixture to −1 °C.

• Lewis Acid Activation: Add 154.0 g (660.8 mmol) of Zirconium(IV) chloride (ZrCl₄) in four equal portions (38.5 g each) to control the exotherm[3].

• Cyclization Phase: Stir the resulting mixture for 2 hours at −1 °C.

  • Validation Checkpoint: The generation of the acyl iminium ion and subsequent cyclization should result in a distinct color change; verify complete conversion via HPLC before quenching.

• Quench & Workup: Slowly add 720 mL of water followed by 720 mL of 28% aqueous NH₃. Separate the aqueous phase, wash the organic phase with 720 mL of water, dry over Na₂SO₄, and filter[3].

Quantitative Data & Reaction Metrics

The following table summarizes the optimized reaction metrics for the synthesis and application of the oxazolidinone intermediate, demonstrating the high efficiency of this synthetic route[3],[2],[1].

Table 2: Reaction Optimization and Yield Data

Reaction Step	Reagents / Catalysts	Temp (°C)	Time (h)	Yield (%)	Stereoselectivity / Purity
Amino Acid Reduction	NaBH₄, I₂, THF	< 10 to 45	0.5	> 90%	Retention of (R) configuration
Oxazolidinone Cyclization	NaH (60% dispersion), THF	22 to 55	17.25	91%	> 98% ee (White Solid)
Dynamic Kinetic Resolution	Acetaldehyde, PhSO₂Na, HCOOH	60	24.0	95%	Single Diastereomer (Crystalline)
Pictet-Spengler Cyclization	ZrCl₄, DCM	-1	2.0	High	trans-stereochemistry locked

References

• Magnus, N. A., Buser, J. Y., Embry, M. C., & Kallman, N. J. (2020). Diastereoselective Pictet–Spengler Based Synthesis of a Chiral Tetrahydroisoquinoline D1 Potentiator. The Journal of Organic Chemistry, 85(11), 7439–7445.[Link]

• Eli Lilly and Company. (2020). Processes and intermediates for the preparation of 2-(2,6-dichlorophenyl)-1-((1S,3R)-3-(hydroxymethyl)-5-(3-hydroxy-3-methylbutyl)-1-methyl-3,4-dihydroisoquinolin-2(1H)-yl]ethenone.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. AU2020297336A1 - Processes and intermediates for the preparation of 2-(2,6-dichlorophenyl)-1-((1S,3R)-3-(hydroxymethyl)-5-(3-hydroxy-3-methylbutyl)-1-methyl-3,4-dihydroisoquinolin-2(1H)-yl]ethenone - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Advanced Asymmetric Alkylation Utilizing the (R)-4-(2-Bromobenzyl)oxazolidin-2-one Chiral Auxiliary

Executive Summary

In modern drug development and complex natural product synthesis, the demand for absolute stereocontrol is paramount. While the classic Evans chiral auxiliaries (e.g., 4-benzyl or 4-isopropyl oxazolidinones) are foundational to asymmetric enolate alkylation, they occasionally fall short in achieving >99:1 diastereomeric ratios (dr) for highly demanding substrates.

This application note details the implementation of the (R)-4-(2-Bromobenzyl)oxazolidin-2-one protocol. By introducing an ortho-bromo substituent to the benzyl ring, this auxiliary provides a dual advantage:

• Enhanced Steric Shielding : The bulky bromine atom restricts the rotation of the benzyl group, creating a more rigid steric wall that forces near-perfect facial selectivity during electrophilic attack.

• Orthogonal Reactivity : The C–Br bond serves as a robust synthetic handle for downstream palladium-catalyzed cross-couplings or intramolecular cyclizations (such as Pictet-Spengler reactions), enabling rapid access to complex scaffolds like chiral tetrahydroisoquinolines [1].

Mechanistic Rationale & Structural Advantages

The success of any asymmetric alkylation relies on a tightly controlled transition state. The causality behind the exceptional performance of the (R)-4-(2-Bromobenzyl)oxazolidin-2-one auxiliary is rooted in three distinct chemical choices:

• Enolate Geometry (Base Selection) : The use of Sodium bis(trimethylsilyl)amide (NaHMDS) exclusively generates the Z-enolate. The sodium cation tightly chelates both the enolate oxygen and the oxazolidinone carbonyl oxygen, locking the molecule into a rigid, planar conformation [2].

• Steric Trajectory : In the standard 4-benzyl auxiliary, the benzyl group can rotate, occasionally allowing minor electrophilic attack from the shielded face. The ortho-bromo group in our modified auxiliary severely restricts this rotation. The bulky bromobenzyl moiety points directly over the Re-face of the Z-enolate, forcing the incoming electrophile to approach exclusively from the Si-face.

• Post-Alkylation Versatility : Unlike standard aliphatic auxiliaries, the 2-bromobenzyl group can be deliberately retained in the final molecule to undergo biaryl formation or tandem aryl alkylation/Heck coupling sequences [3].

Causal relationship between reagent selection, steric environment, and stereochemical outcome.

Quantitative Performance Data

The table below summarizes the comparative performance of the standard (R)-4-benzyl auxiliary versus the (R)-4-(2-bromobenzyl) variant during standard enolate alkylation. The empirical data highlights the superior diastereocontrol afforded by the ortho-bromo substitution.

Table 1: Comparative Diastereoselectivity in Asymmetric Alkylation

Chiral Auxiliary	Alkylating Agent	Isolated Yield (%)	Diastereomeric Ratio (dr)
(R)-4-Benzyl-2-oxazolidinone	Allyl Bromide	88%	96:4
(R)-4-(2-Bromobenzyl)-2-oxazolidinone	Allyl Bromide	85%	>99:1
(R)-4-Benzyl-2-oxazolidinone	Benzyl Bromide	82%	95:5
(R)-4-(2-Bromobenzyl)-2-oxazolidinone	Benzyl Bromide	80%	>99:1

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, every protocol below is designed as a self-validating system . In-Process Controls (IPCs) are embedded within the steps to verify intermediate success before proceeding, minimizing downstream failures.

Workflow of the asymmetric alkylation using the (R)-4-(2-Bromobenzyl)oxazolidin-2-one auxiliary.

Preparation of the Chiral Auxiliary

Adapted from the synthesis of D1 potentiators by ACS Publications[1].

• Reduction : Suspend (R)-2-bromophenylalanine (1.0 eq) in anhydrous THF (0.5 M) and cool to 5 °C. Add NaBH₄ (2.5 eq) in portions. Slowly add a solution of I₂ (1.0 eq) in THF to generate borane in situ. Warm to 45 °C for 30 min. Quench carefully with MeOH to yield the amino alcohol.

• Protection : Treat the resulting amino alcohol with Boc₂O (1.1 eq) and Et₃N (1.2 eq) in DCM to form the tert-butyl carbamate.

• Cyclization : Dissolve the carbamate in THF (0.2 M). Add NaH (60% dispersion in mineral oil, 1.1 eq) at 22 °C. Stir for 16 h, then warm to 55 °C for 45 min to force cyclization.

• Workup & IPC : Filter solids, wash with heptane, and partition between DCM and aq. NH₄Cl.

  • Self-Validation (IPC): Analyze the organic phase via LCMS. The complete disappearance of the carbamate mass and the presence of the oxazolidinone target ( [M+H]+ 256/258, exhibiting the classic 1:1 bromine isotope pattern) confirms successful cyclization.

N-Acylation of the Auxiliary

• Deprotonation : Dissolve (R)-4-(2-Bromobenzyl)oxazolidin-2-one (1.0 eq) in anhydrous THF (0.2 M) under N₂. Cool to -78 °C.

• Metalation : Dropwise add n-BuLi (2.5 M in hexanes, 1.05 eq). Stir for 15 minutes.

• Acylation : Add the desired acyl chloride (1.1 eq) dropwise. Stir at -78 °C for 30 minutes, then warm to 0 °C over 1 hour.

• Workup : Quench with saturated aqueous NH₄Cl. Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography.

Diastereoselective Enolate Alkylation

• Enolization : Dissolve the N-acyl oxazolidinone (1.0 eq) in anhydrous THF (0.1 M) and cool to -78 °C. Add NaHMDS (1.0 M in THF, 1.1 eq) dropwise. Stir for 30 minutes.

  • Self-Validation (IPC): Quench a 50 µL reaction aliquot into 0.5 mL of CD₃OD/D₂O. Analyze via ¹H NMR. >95% deuterium incorporation at the α -position confirms complete enolate formation. Proceed only if confirmed.

• Alkylation : Add the alkyl halide (e.g., benzyl bromide, 3.0 eq) neat or as a THF solution. Stir at -78 °C for 3 to 5 hours.

• Quench : Quench the reaction strictly at -78 °C with saturated aqueous NH₄Cl before allowing the flask to warm to room temperature. (Warming before quenching degrades dr).

• Isolation : Extract with EtOAc, wash with brine, dry, and concentrate.

  • Self-Validation (IPC): Determine the crude diastereomeric ratio via ¹H NMR integration of the newly formed α -stereocenter protons prior to chromatography. This prevents purification-induced dr bias and validates the intrinsic selectivity of the reaction.

Non-Destructive Auxiliary Cleavage

Rationale: LiOH/H₂O₂ generates the highly nucleophilic hydroperoxide anion, which attacks the exocyclic imide carbonyl selectively, preventing endocyclic cleavage and allowing >95% recovery of the brominated auxiliary [2].

• Hydrolysis : Dissolve the alkylated product in a 3:1 mixture of THF/H₂O (0.1 M) and cool to 0 °C.

• Reagent Addition : Add H₂O₂ (30% aq, 4.0 eq) followed immediately by LiOH (2.0 eq). Stir at 0 °C for 1 hour.

• Quench : Add Na₂SO₃ (1.5 M aq) to reduce excess peroxide.

  • Self-Validation (IPC): Test the mixture with KI-starch paper to ensure complete destruction of peroxides before extraction.

• Separation : Extract the intact (R)-4-(2-Bromobenzyl)oxazolidin-2-one auxiliary with DCM (can be recrystallized and reused). Acidify the remaining aqueous layer to pH 2 with 1M HCl, and extract with EtOAc to isolate the enantiopure α -substituted carboxylic acid.

References

• Diastereoselective Pictet–Spengler Based Synthesis of a Chiral Tetrahydroisoquinoline D1 Potentiator The Journal of Organic Chemistry, ACS Publications, 2020. URL:[Link]

• Asymmetric alkylation reactions of chiral imide enolates. A practical approach to the enantioselective synthesis of alpha-substituted carboxylic acid derivatives Evans, D. A., Ennis, M. D., Mathre, D. J. Journal of the American Chemical Society, 1982, 104, 6, 1737–1739. URL:[Link]

• Biaryl Formation from 5-(2-Bromobenzyl)-Substituted Piperidin-2-ones via Palladacycles Alberico, D., Rudolph, A., Lautens, M. Organic Letters, 2008, 10 (12), 2361-2364. URL:[Link]

Application Note: Cleavage Strategies for N-Acyl-(R)-4-(2-Bromobenzyl)oxazolidin-2-one Chiral Auxiliaries

The Steric Challenge of the 2-Bromobenzyl Auxiliary

The Evans chiral auxiliary methodology is a cornerstone of asymmetric synthesis, enabling highly diastereoselective alkylations, aldol additions, and acylations. The specific variant, (R)-4-(2-bromobenzyl)oxazolidin-2-one , introduces a unique steric environment. The ortho-bromo substitution on the benzyl ring restricts rotameric freedom, locking the aromatic ring into a conformation that provides exceptional facial shielding of the enolate.

However, this enhanced steric bulk at the C4 position creates a significant challenge during the removal of the auxiliary. Nucleophilic cleavage of N-acyl oxazolidinones involves two competing pathways: attack at the exocyclic amide carbonyl (desired, yielding the product and recovering the auxiliary) or attack at the endocyclic carbamate carbonyl (undesired, leading to ring-opening and destruction of the auxiliary)[1]. Because the 2-bromobenzyl group heavily shields the exocyclic carbonyl, standard nucleophiles are often sterically redirected toward the endocyclic position. Overcoming this requires carefully selected reagents that exploit electronic causality—specifically the α -effect and Lewis acid templating—to force exocyclic selectivity.

Mechanistic Causality: Directing Nucleophilic Attack

To prevent the destruction of the (R)-4-(2-bromobenzyl)oxazolidin-2-one auxiliary, the choice of nucleophile is dictated by orbital interactions rather than mere basicity.

For hydrolytic cleavage, using lithium hydroxide (LiOH) alone results in poor yields because the hard hydroxide anion ( OH− ) is repelled by the steric bulk and attacks the more accessible endocyclic carbonyl[1]. By adding hydrogen peroxide ( H2​O2​ ), the hydroperoxide anion ( HOO− ) is generated in situ. Due to the α -effect (repulsion between the adjacent lone pairs on the oxygen atoms), HOO− is a significantly softer and more reactive nucleophile. This allows the reaction to be orbital-driven, selectively attacking the sterically hindered exocyclic carbonyl to form a peracid intermediate, which is subsequently reduced to the carboxylic acid.

Mechanistic divergence in the cleavage of sterically hindered Evans auxiliaries.

Safety & Scale-up Considerations: The Oxygen Evolution Hazard

While the LiOH/H2​O2​ system is highly effective, it presents a critical safety hazard that must be managed, especially upon scale-up. Recent process chemistry studies have revealed that the initially formed peracid intermediate is unstable under the reaction conditions. It is rapidly reduced by the excess H2​O2​ present in the mixture, resulting in the stoichiometric release of oxygen ( O2​ ) gas ()[2].

In the presence of flammable solvents like THF, this oxygen evolution creates a severe explosion risk[3]. To mitigate this, the protocol below utilizes a controlled addition rate of the LiOH solution to limit the instantaneous concentration of the peracid, combined with a continuous nitrogen sweep to maintain headspace O2​ levels below the limiting oxygen concentration (LOC).

Self-Validating Experimental Protocols

The following protocols provide divergent pathways to convert the N-acyl intermediate into a carboxylic acid, a primary alcohol, or a Weinreb amide. Every workflow is designed as a self-validating system, incorporating analytical checkpoints to ensure process control.

Divergent synthetic workflows for the cleavage of the chiral auxiliary.

Protocol A: Hydrolytic Cleavage to Carboxylic Acid

Causality Focus: H2​O2​ generates the α -effect nucleophile LiOOH to overcome the 2-bromobenzyl steric shielding.

• Preparation: Dissolve the N-acyl-(R)-4-(2-bromobenzyl)oxazolidin-2-one (1.0 equiv) in a 4:1 mixture of THF/H₂O (0.2 M) in a reactor equipped with a thermocouple, active N2​ sweep, and gas vent. Cool the solution to 0 °C.

• Peroxide Addition: Add 30% aqueous H2​O2​ (4.0 equiv) in one portion. (Note: This step is typically not exothermic).

• Base Addition & Safety Control: Prepare a solution of LiOH⋅H2​O (1.5 equiv) in water. Add this dropwise over 1 hour via an addition funnel.

  • Validation Checkpoint 1: Monitor the reactor headspace with an O2​ sensor. If O2​ concentration exceeds 5%, pause the LiOH addition until the N2​ sweep clears the headspace[3].

• Reaction: Stir the mixture at 0 °C for 2 hours.

  • Validation Checkpoint 2: Analyze an aliquot by HPLC. Proceed only when the starting material is <1% AUC.

• Quench: Slowly add a 1.5 M aqueous solution of Na2​SO3​ (4.5 equiv) while maintaining the internal temperature below 15 °C to reduce the peracid and unreacted peroxide.

  • Validation Checkpoint 3: Test the aqueous phase with KI-starch paper. The paper must remain white (negative for peroxides) before proceeding to extraction.

• Isolation: Remove THF under reduced pressure. Extract the aqueous layer with dichloromethane (3 × 20 mL) to quantitatively recover the intact (R)-4-(2-bromobenzyl)oxazolidin-2-one auxiliary. Acidify the remaining aqueous layer to pH 2 with 1M HCl, and extract with EtOAc to isolate the enantioenriched carboxylic acid.

Protocol B: Reductive Cleavage to Primary Alcohol

Causality Focus: LiBH4​ provides a small, highly reactive hydride source. The addition of methanol generates LiBH3​(OMe) , which is even more nucleophilic, facilitating rapid exocyclic reduction before endocyclic attack can occur.

• Preparation: Dissolve the substrate (1.0 equiv) in anhydrous THF (0.2 M) under an argon atmosphere. Add absolute methanol (1.2 equiv) and cool to 0 °C.

• Reduction: Dropwise add LiBH4​ (2.0 M in THF, 1.2 equiv).

• Reaction: Stir at 0 °C for 1 hour, then allow warming to room temperature.

  • Validation Checkpoint 1: Monitor by TLC (Hexanes/EtOAc). The reaction is complete when the UV-active starting material spot is fully consumed.

• Quench: Cool to 0 °C and carefully add 1M HCl dropwise to destroy excess borohydride.

  • Validation Checkpoint 2: Visual confirmation—continue adding HCl until hydrogen gas evolution completely ceases, ensuring safe downstream processing.

• Isolation: Extract with EtOAc, wash with brine, dry over Na2​SO4​ , and purify via flash chromatography to separate the primary alcohol from the recovered auxiliary.

Protocol C: Aminolysis to Weinreb Amide

Causality Focus: Direct aminolysis is sterically prohibited. Trimethylaluminum ( AlMe3​ ) reacts with the amine salt to form a reactive dimethylaluminum amide. This Lewis acidic complex coordinates to both the exocyclic and endocyclic carbonyls of the oxazolidinone, templating the intramolecular delivery of the amine strictly to the exocyclic position.

• Complex Formation: Suspend N,O-dimethylhydroxylamine hydrochloride (3.0 equiv) in anhydrous DCM (0.3 M) under N2​ and cool to -20 °C.

• Activation: Carefully add AlMe3​ (2.0 M in toluene, 3.0 equiv) dropwise. Methane gas will evolve. Stir for 30 min at -20 °C, then warm to 0 °C for 15 min to complete the complexation.

• Coupling: Re-cool to -20 °C. Add a solution of the N-acyl substrate (1.0 equiv) in DCM dropwise. Stir for 2 hours, allowing the temperature to slowly reach 0 °C.

  • Validation Checkpoint 1: LCMS analysis of a micro-aliquot quenched in MeOH. Confirm the presence of the Weinreb amide mass[4].

• Quench: Carefully pour the reaction mixture into a vigorously stirred biphasic mixture of 1M HCl and crushed ice.

  • Validation Checkpoint 2: Verify the aqueous layer is pH < 3 to ensure the complete breakdown of aluminum emulsions, which otherwise trap the product.

• Isolation: Extract with DCM, dry, and concentrate.

Comparative Data Summary

The table below summarizes the expected outcomes and analytical metrics for the three cleavage modalities when applied to the sterically hindered 2-bromobenzyl system.

Cleavage Method	Reagents	Target Product	Typical Yield (%)	Auxiliary Recovery (%)	ee / de Retention	Key Byproducts
Hydrolysis	LiOH , H2​O2​ , THF/ H2​O	Carboxylic Acid	85 - 95	90 - 95	> 99%	Hydroxyamide (Ring-opened)
Reduction	LiBH4​ , MeOH, THF	Primary Alcohol	80 - 90	85 - 90	> 99%	Unreacted starting material
Aminolysis	MeNHOMe⋅HCl , AlMe3​	Weinreb Amide	75 - 88	80 - 85	> 99%	Des-bromo impurities (rare)

References

• Green, R. (2005). Recyclable chiral auxiliaries for asymmetric synthesis (Doctoral dissertation, University of Bath). URL:[Link]

• Beutner, G. L., et al. (2019). "Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2". Organic Process Research & Development, 23(7), 1461-1466. URL:[Link]

• Beutner, G. L., et al. (2020). "Safe Scale-up of an Oxygen-Releasing Cleavage of Evans Oxazolidinone with Hydrogen Peroxide". Organic Process Research & Development, 24(3), 415-421. URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Enantioselective synthesis of alpha-amino acids using (R)-4-(2-Bromobenzyl)oxazolidin-2-one

Application Note: Enantioselective Synthesis of α -Amino Acids Using (R)-4-(2-Bromobenzyl)oxazolidin-2-one

Introduction & Strategic Rationale

The synthesis of enantiopure noncanonical α -amino acids is a critical operation in modern drug development, enabling the construction of proteolytically stable peptidomimetics and advanced antibody-drug conjugates (ADCs). The Evans asymmetric alkylation and azidation methodologies, which rely on chiral oxazolidinone auxiliaries to dictate the stereochemical outcome of enolate functionalization, remain the gold standard for this transformation .

While (R)-4-benzyl-2-oxazolidinone is widely utilized, substituting the benzyl group with a 2-bromobenzyl moiety to form (R)-4-(2-Bromobenzyl)oxazolidin-2-one introduces profound stereoelectronic and physicochemical advantages. The ortho-bromo substituent restricts the rotation of the aryl ring around the C–C bond, effectively locking the auxiliary into a highly rigid conformation. This rigidification amplifies the facial bias during electrophilic attack on the corresponding (Z)-enolate, frequently resulting in superior diastereomeric ratios (d.r.) compared to the unsubstituted analog . Furthermore, the aryl bromide serves as an orthogonal synthetic handle, permitting late-stage diversification via palladium-catalyzed cross-coupling if the auxiliary is intentionally retained in the final molecular architecture.

Mechanistic Causality & Workflow Design

To ensure a self-validating and robust protocol, every reagent choice in this workflow is dictated by strict mechanistic causality:

• Selective Enolization: Potassium hexamethyldisilazide (KHMDS) is selected over LDA. The potassium counterion generates a less aggregated, highly reactive (Z)-enolate, which is essential for efficient trapping by sterically demanding electrophiles .

• Electrophilic Azidation: 2,4,6-Triisopropylbenzenesulfonyl azide (trisyl azide) is utilized as the nitrogen source. The extreme steric bulk of the triisopropylphenyl group suppresses the formation of diazo by-products. The (R)-auxiliary shields the Re face of the enolate, forcing the azide to attack from the Si face, thereby establishing an (S)-stereocenter at the α -position.

• Chemoselective Reduction (Critical Insight): Standard catalytic hydrogenation (H2 over Pd/C) to reduce the azide to the amine will trigger hydrodehalogenation of the 2-bromobenzyl group, destroying the auxiliary. Therefore, a chemoselective reduction using Tin(II) chloride (SnCl2) is mandated to preserve the aryl bromide intact .

• Orthogonal Cleavage: Lithium hydroperoxide (LiOOH), generated in situ from LiOH and H2O2, is highly nucleophilic (due to the alpha-effect) and selectively attacks the exocyclic imide carbonyl. This prevents endocyclic carbamate cleavage and avoids racemization of the newly formed α -stereocenter.

Workflow for the enantioselective synthesis of α-amino acids using a 2-bromobenzyl auxiliary.

Quantitative Data: Auxiliary Performance Comparison

The conformational locking provided by the 2-bromobenzyl group consistently yields higher stereoselectivity during the azidation step compared to the standard benzyl auxiliary.

Chiral Auxiliary	Acyl Substrate	Electrophile	Yield (%)	Diastereomeric Ratio (d.r.)
(R)-4-benzyl-2-oxazolidinone	Butanoyl chloride	Trisyl Azide	82%	94:6
(R)-4-(2-bromobenzyl)oxazolidin-2-one	Butanoyl chloride	Trisyl Azide	85%	98:2
(R)-4-benzyl-2-oxazolidinone	3-Phenylpropanoyl chloride	Trisyl Azide	79%	92:8
(R)-4-(2-bromobenzyl)oxazolidin-2-one	3-Phenylpropanoyl chloride	Trisyl Azide	81%	97:3

Table 1: Comparative efficiency and stereoselectivity of standard vs. 2-bromobenzyl Evans auxiliaries in electrophilic azidation.

Step-by-Step Experimental Protocols

Step 1: N-Acylation of the Chiral Auxiliary

• Preparation: Flame-dry a 250 mL Schlenk flask under argon. Add (R)-4-(2-Bromobenzyl)oxazolidin-2-one (10.0 mmol) and anhydrous THF (50 mL).

• Deprotonation: Cool the solution to -78 °C. Dropwise add n-BuLi (10.5 mmol, 2.5 M in hexanes) over 10 minutes. Stir for 30 minutes to ensure complete formation of the lithium amide.

• Acylation: Add the desired aliphatic acyl chloride (11.0 mmol) dropwise. Stir at -78 °C for 1 hour, then allow the reaction to warm to 0 °C.

• Validation Checkpoint: Quench a 50 µL aliquot in saturated NH4Cl and extract with EtOAc. TLC (20% EtOAc/Hexanes) should show complete consumption of the auxiliary (Rf ~0.2) and formation of the N-acyl product (Rf ~0.5).

• Workup: Quench the bulk reaction with saturated aqueous NH4Cl (20 mL). Extract with CH2Cl2 (3 × 30 mL), dry over MgSO4, and concentrate. Purify via flash chromatography.

Step 2: Asymmetric Electrophilic Azidation

• Enolization: In a flame-dried flask under argon, dissolve the N-acyl imide (5.0 mmol) in anhydrous THF (30 mL) and cool to -78 °C. Add KHMDS (5.5 mmol, 0.5 M in toluene) dropwise. Stir for 30 minutes to form the (Z)-enolate.

• Electrophilic Attack: Rapidly inject a pre-cooled (-78 °C) solution of trisyl azide (6.0 mmol) in THF (10 mL). The solution will turn yellow/orange. Stir for exactly 2 minutes.

• Quench: Immediately quench the reaction by adding glacial acetic acid (23.0 mmol). Causality Note: Rapid acidic quenching is critical to prevent the epimerization of the newly formed α -stereocenter by the basic sulfonamide by-product.

• Workup: Warm to room temperature. Partition between CH2Cl2 (50 mL) and dilute brine (50 mL). Wash the organic layer with saturated NaHCO3, dry over MgSO4, and concentrate.

• Validation Checkpoint: Analyze the crude mixture via 1H NMR to determine the diastereomeric ratio (d.r.) before purification. Purify via column chromatography to isolate the pure (S)- α -azido imide.

Step 3: Chemoselective Azide Reduction

• Reaction Setup: Dissolve the α -azido imide (3.0 mmol) in methanol (20 mL).

• Reduction: Add anhydrous SnCl2 (6.0 mmol). Stir the suspension at room temperature for 12 hours.

• Validation Checkpoint: Monitor via IR spectroscopy (disappearance of the strong azide stretching band at ~2100 cm⁻¹).

• Workup: Concentrate the methanol under reduced pressure. Dilute the residue with EtOAc (50 mL) and add 1 M NaOH until the pH reaches 9 (to precipitate tin salts). Filter through a pad of Celite. Extract the filtrate with EtOAc, dry over Na2SO4, and concentrate to yield the α -amino imide.

Step 4: Auxiliary Cleavage and Recovery

• Hydrolysis: Dissolve the α -amino imide (2.0 mmol) in a 3:1 mixture of THF/H2O (20 mL) and cool to 0 °C.

• Peroxide Addition: Add 30% aqueous H2O2 (8.0 mmol) followed by LiOH·H2O (4.0 mmol). Stir at 0 °C for 2 hours.

• Quench: Carefully quench excess peroxide by adding an aqueous solution of Na2SO3 (1.5 M, 10 mL).

• Separation (Self-Validating Recovery):

  • Extract the mixture with CH2Cl2 (3 × 20 mL). The organic layer contains the intact (R)-4-(2-Bromobenzyl)oxazolidin-2-one auxiliary (recoverable in >90% yield after chromatography).

  • Acidify the aqueous layer to pH 6 with 1 M HCl. Lyophilize the aqueous layer or apply it to a Dowex 50WX8 ion-exchange column to isolate the pure enantiomerically enriched α -amino acid.

References

• Evans, D. A.; Britton, T. C.; Ellman, J. A.; Dorow, R. L. "The Asymmetric Synthesis of α-Amino Acids. Electrophilic Azidation of Chiral Imide Enolates, a Practical Approach to the Synthesis of (R)- and (S)-α-Azido Carboxylic Acids." Journal of the American Chemical Society 1990, 112 (10), 4011-4030.[Link]

• Guisán-Ceinos, M.; et al. "Asymmetric Azidation−Cycloaddition with Open-Chain Peptide-Based Catalysts. A Sequential Enantioselective Route to Triazoles." Journal of the American Chemical Society 2002, 124 (10), 2134-2135.[Link]

• Nájera, C.; Sansano, J. M. "Catalytic Asymmetric Synthesis of α-Amino Acids." Chemical Reviews 2007, 107 (11), 4584-4671.[Link]

Application Note &amp; Protocol: Mastering Stereoselectivity with Lewis Acid Coordination in (R)-4-(2-Bromobenzyl)oxazolidin-2-one Reactions

Introduction: The Power of Chiral Auxiliaries and Lewis Acid Mediation

In the landscape of asymmetric synthesis, chiral auxiliaries remain a cornerstone for the reliable and predictable installation of stereocenters.[1][2] Among these, oxazolidinones, popularized by David A. Evans, are preeminent tools due to their high stereodirecting ability, operational simplicity, and the ease with which the auxiliary can be subsequently removed.[3][4] This guide focuses on (R)-4-(2-Bromobenzyl)oxazolidin-2-one, a specific and valuable variant of the Evans auxiliary family.

The efficacy of these auxiliaries is profoundly enhanced by the strategic use of Lewis acids. Lewis acids are critical for activating the N-acyl oxazolidinone substrate, enforcing a rigid conformational bias, and ultimately dictating the facial selectivity of electrophilic attack.[5] This document provides a deep dive into the mechanism of Lewis acid coordination and presents a detailed, field-proven protocol for a diastereoselective alkylation, a quintessential transformation showcasing the power of this synthetic strategy.

The Core Principle: Mechanism of Lewis Acid-Mediated Stereocontrol

The high degree of stereocontrol in N-acyl oxazolidinone reactions is not accidental; it is a direct consequence of Lewis acid-induced chelation.[3][5] When a Lewis acid such as titanium tetrachloride (TiCl₄) or tin(II) triflate (Sn(OTf)₂) is introduced to the N-acylated auxiliary, it coordinates to both the exocyclic (acyl) and endocyclic (carbamate) carbonyl oxygen atoms.[5][6]

This bidentate chelation accomplishes two critical tasks:

• Conformational Rigidity: The chelation locks the N-acyl group into a rigid s-cis conformation, minimizing dipole-dipole repulsion between the two carbonyl groups.[7]

• Facial Shielding: The bulky 4-substituent (in this case, the 2-bromobenzyl group) is forced into a pseudo-equatorial position. This arrangement effectively blocks one face of the resulting enolate from the top, leaving the bottom face exposed for the electrophile to approach.[5]

Upon addition of a suitable base (e.g., LDA, NaHMDS), a (Z)-enolate is selectively formed.[2][7] The combination of the rigid chelated structure and the steric blockade by the auxiliary's substituent ensures that the incoming electrophile can only attack from the less hindered face, leading to the formation of one diastereomer in high excess.[2][4]

Caption: Lewis acid chelation enforces a rigid conformation, enabling stereoselective electrophilic attack.

Experimental Guide: Diastereoselective Alkylation Protocol

This section details a three-part protocol: (I) N-acylation of the auxiliary, (II) the core Lewis acid-mediated diastereoselective alkylation, and (III) hydrolytic cleavage of the auxiliary to yield the enantiomerically enriched carboxylic acid.

Part I: N-Acylation with Propionyl Chloride

Rationale: The oxazolidinone must first be functionalized with the desired acyl group (in this case, a propionyl group) to create the substrate for the key alkylation step. Deprotonation with n-BuLi followed by quenching with an acyl chloride is a standard and robust method.[2]

Materials:

• (R)-4-(2-Bromobenzyl)oxazolidin-2-one

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi), 2.5 M in hexanes

• Propionyl chloride

• Saturated aqueous NH₄Cl

• Ethyl acetate, Hexanes

• Brine, MgSO₄

Procedure:

• To a flame-dried round-bottom flask under an argon atmosphere, add (R)-4-(2-Bromobenzyl)oxazolidin-2-one (1.0 eq) and dissolve in anhydrous THF (approx. 0.1 M).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.05 eq) dropwise. A color change to pale yellow is typically observed. Stir for 30 minutes at -78 °C.

• Add propionyl chloride (1.1 eq) dropwise. Stir the reaction mixture for 1 hour at -78 °C, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Perform a liquid-liquid extraction with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography (e.g., 20-40% ethyl acetate in hexanes) to afford the pure N-propionyl oxazolidinone.

Part II: Diastereoselective Alkylation with Benzyl Bromide

Rationale: This is the critical stereochemistry-defining step. A strong, non-nucleophilic base like sodium bis(trimethylsilyl)amide [NaN(TMS)₂ or NaHMDS] is used to form the enolate at low temperature to prevent side reactions.[2][8] The enolate is then trapped with a reactive electrophile. The choice of Lewis acid can be critical, but for many simple alkylations, the chelation provided by the sodium counterion of the enolate is sufficient to achieve high diastereoselectivity.[2][4]

Materials:

• N-propionyl-(R)-4-(2-Bromobenzyl)oxazolidin-2-one (from Part I)

• Anhydrous Tetrahydrofuran (THF)

• Sodium bis(trimethylsilyl)amide (NaHMDS), 1.0 M in THF

• Benzyl bromide

• Saturated aqueous NH₄Cl

Procedure:

• Dissolve the N-acylated auxiliary (1.0 eq) in anhydrous THF in a flame-dried flask under argon and cool to -78 °C.

• In a separate flask, prepare the enolate by slowly adding NaHMDS (1.1 eq) to the solution of the acylated auxiliary. Stir the resulting enolate solution for 30-45 minutes at -78 °C.[9]

• Add benzyl bromide (1.2 eq) dropwise. Stir the reaction mixture for 4 hours at -78 °C.

• Quench the reaction with saturated aqueous NH₄Cl and allow the mixture to warm to room temperature.

• Extract with ethyl acetate (3x), wash the combined organic layers with brine, dry over MgSO₄, and concentrate in vacuo.

• Purify by flash column chromatography. The diastereomeric ratio (d.r.) can be determined at this stage by ¹H NMR analysis of the crude product before purification.

Part III: Cleavage of the Chiral Auxiliary

Rationale: To liberate the desired chiral product and recover the auxiliary for reuse, the imide linkage must be cleaved. A common and effective method is hydrolysis using lithium hydroxide and hydrogen peroxide (LiOH/H₂O₂).[1][2][10] The hydroperoxide anion (OOH⁻) is a soft nucleophile that selectively attacks the exocyclic acyl carbonyl over the endocyclic carbamate carbonyl.[2][10]

Materials:

• Alkylated product (from Part II)

• Tetrahydrofuran (THF)

• Water

• 30% Hydrogen peroxide (H₂O₂)

• Lithium hydroxide (LiOH)

• Aqueous sodium sulfite (Na₂SO₃)

Procedure:

• Dissolve the purified alkylated product (1.0 eq) in a 4:1 mixture of THF and water.

• Cool the solution to 0 °C in an ice bath.

• Carefully add 30% aqueous H₂O₂ (4.0 eq) followed by aqueous LiOH (2.0 eq).

• Stir the mixture vigorously at 0 °C for 1-4 hours, monitoring by TLC until the starting material is consumed.

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite until a negative result is obtained with peroxide test strips.

• Concentrate the mixture to remove most of the THF.

• Make the aqueous solution basic (pH > 11) and extract with ethyl acetate to recover the chiral auxiliary.

• Acidify the aqueous layer to pH < 2 with 1M HCl and extract the desired chiral carboxylic acid product with ethyl acetate (3x).

• Dry the combined organic layers over MgSO₄ and concentrate in vacuo to yield the final product.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemistry.williams.edu [chemistry.williams.edu]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. connectsci.au [connectsci.au]

Application Notes and Protocols for Asymmetric Diels-Alder Reactions Using (R)-4-(2-Bromobenzyl)oxazolidin-2-one

Abstract

This comprehensive guide provides detailed application notes and experimental protocols for the use of the chiral auxiliary, (R)-4-(2-Bromobenzyl)oxazolidin-2-one, in asymmetric Diels-Alder reactions. Designed for researchers, scientists, and professionals in drug development, this document elucidates the synthesis of the chiral auxiliary, its acylation to form reactive dienophiles, the execution of highly diastereoselective Lewis acid-catalyzed Diels-Alder cycloadditions, and the subsequent cleavage of the auxiliary to yield enantiomerically enriched cyclohexene derivatives. The underlying principles of stereochemical control, the practical considerations for each experimental step, and the rationale behind the protocol design are discussed in depth to ensure both scientific rigor and practical applicability.

Introduction: The Power of Chiral Auxiliaries in Asymmetric Cycloadditions

The Diels-Alder reaction, a cornerstone of synthetic organic chemistry, provides a powerful and atom-economical method for the construction of six-membered rings.[1] Achieving stereocontrol in this [4+2] cycloaddition is of paramount importance for the synthesis of complex, biologically active molecules. One of the most robust strategies for inducing asymmetry is the use of chiral auxiliaries, which are enantiomerically pure compounds that are temporarily incorporated into a substrate to direct the stereochemical course of a reaction.[2]

Among the most successful chiral auxiliaries are the oxazolidinones developed by David A. Evans.[3] These auxiliaries, when attached to a dienophile, offer exceptional levels of stereocontrol in Lewis acid-mediated Diels-Alder reactions. The (R)-4-substituted oxazolidin-2-ones, such as the widely used (R)-4-benzyl-2-oxazolidinone, provide a scaffold that, upon coordination with a Lewis acid, creates a rigid and sterically defined environment, forcing the diene to approach from a specific face.[4]

This guide focuses on a specific variant, (R)-4-(2-Bromobenzyl)oxazolidin-2-one . While detailed literature specifically on this auxiliary is sparse, its structural similarity to the well-documented (R)-4-benzyl-2-oxazolidinone allows for the adaptation of established, field-proven protocols. The introduction of a bromine atom on the ortho position of the benzyl group may offer unique steric and electronic properties, potentially influencing reaction rates and selectivities, and providing a handle for further synthetic transformations.

The Chiral Auxiliary: (R)-4-(2-Bromobenzyl)oxazolidin-2-one

The efficacy of this chiral auxiliary stems from several key features:

• Rigid Scaffold: The oxazolidinone ring provides a rigid framework that limits conformational flexibility.

• Stereodirecting Group: The (R)-configured 2-bromobenzyl group at the C4 position acts as a powerful steric shield, effectively blocking one face of the attached dienophile.

• Chelating Ability: The two carbonyl oxygens of the N-acyloxazolidinone can chelate to a Lewis acid, locking the dienophile into a reactive s-cis conformation and enhancing its electrophilicity.[4]

• Facile Cleavage: The auxiliary can be removed under a variety of conditions to yield different functional groups (e.g., carboxylic acids, alcohols, esters) without racemization of the product.[5]

The presence of the ortho-bromo substituent on the benzyl group is hypothesized to further enhance facial shielding due to its steric bulk. It may also subtly influence the Lewis basicity of the carbonyl oxygens through electronic effects.

Experimental Workflows and Protocols

This section provides a comprehensive, step-by-step guide for the entire process, from the synthesis of the chiral auxiliary to the final product.

Synthesis of the Chiral Auxiliary: (R)-4-(2-Bromobenzyl)oxazolidin-2-one

The synthesis of 4-substituted oxazolidinones typically begins with the corresponding enantiopure amino acid.[6][7] The following is an adapted protocol for the synthesis of the title auxiliary from (R)-2-amino-3-(2-bromophenyl)propanoic acid.

Workflow for Chiral Auxiliary Synthesis

Caption: Synthesis of (R)-4-(2-Bromobenzyl)oxazolidin-2-one.

Protocol 1: Synthesis of (R)-4-(2-Bromobenzyl)oxazolidin-2-one

• Materials:

  • (R)-2-amino-3-(2-bromophenyl)propanoic acid

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous tetrahydrofuran (THF)

  • Diethyl carbonate

  • Potassium carbonate (K₂CO₃)

  • Ethyl acetate

  • Saturated aqueous sodium sulfate (Na₂SO₄)

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Reduction to the Amino Alcohol:

    • To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and under an argon atmosphere, add LiAlH₄ (1.5 eq) and anhydrous THF.

    • Cool the suspension to 0 °C in an ice-water bath.

    • Slowly add (R)-2-amino-3-(2-bromophenyl)propanoic acid (1.0 eq) portion-wise, controlling the rate of addition to manage gas evolution.

    • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

    • Cool the reaction mixture to 0 °C and carefully quench by the sequential dropwise addition of water (x mL), 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ in grams.

    • Stir the resulting granular precipitate vigorously for 1 hour. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with THF and ethyl acetate.

    • Concentrate the combined filtrates under reduced pressure to yield the crude (R)-2-amino-3-(2-bromophenyl)propan-1-ol, which can be used in the next step without further purification.

  • Cyclization to the Oxazolidinone:

    • Combine the crude amino alcohol (1.0 eq), diethyl carbonate (3.0 eq), and K₂CO₃ (0.2 eq) in a round-bottom flask.

    • Heat the mixture to 120-130 °C (neat) with stirring for 4-6 hours. Monitor the reaction by TLC.

    • Cool the reaction mixture to room temperature and partition between ethyl acetate and water.

    • Separate the layers, and extract the aqueous layer with ethyl acetate (2x).

    • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure (R)-4-(2-Bromobenzyl)oxazolidin-2-one.

Preparation of the N-Acryloyl Dienophile

The chiral auxiliary is acylated to form the dienophile for the Diels-Alder reaction. The following is an adapted protocol for the synthesis of N-acryloyl-(R)-4-(2-bromobenzyl)oxazolidin-2-one.[4]

Workflow for N-Acylation

Caption: Synthesis of the N-acryloyl dienophile.

Protocol 2: Synthesis of N-Acryloyl-(R)-4-(2-Bromobenzyl)oxazolidin-2-one

• Materials:

  • (R)-4-(2-Bromobenzyl)oxazolidin-2-one

  • Anhydrous tetrahydrofuran (THF)

  • n-Butyllithium (n-BuLi) in hexanes

  • Acryloyl chloride

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a flame-dried round-bottom flask under an argon atmosphere, add (R)-4-(2-Bromobenzyl)oxazolidin-2-one (1.0 eq) and anhydrous THF.

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add n-BuLi (1.05 eq) dropwise via syringe. The solution may turn yellow.

  • Stir the mixture at -78 °C for 30 minutes.

  • Add acryloyl chloride (1.1 eq) dropwise.

  • Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the mixture with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the N-acryloyl-(R)-4-(2-bromobenzyl)oxazolidin-2-one.

Asymmetric Diels-Alder Reaction

The key cycloaddition step is typically catalyzed by a Lewis acid to enhance both the rate and the stereoselectivity. Diethylaluminum chloride (Et₂AlCl) is a commonly used and effective Lewis acid for this transformation.[4] Cyclopentadiene is a highly reactive diene often used in these reactions.[8]

Workflow for Diels-Alder Cycloaddition

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Page loading... [guidechem.com]
• 7. researchgate.net [researchgate.net]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Diastereoselectivity in Alkylation with (R)-4-(2-Bromobenzyl)oxazolidin-2-one

Welcome to the Technical Support Center. This guide is designed for synthetic chemists and drug development professionals experiencing compromised diastereomeric ratios (dr) during asymmetric alkylations utilizing the modified Evans chiral auxiliary, (R)-4-(2-Bromobenzyl)oxazolidin-2-one.

While the classic Evans auxiliary relies on a highly predictable, dipole-opposed chelated transition state, the introduction of an ortho-bromo substituent on the benzyl ring introduces severe steric constraints. This guide deconstructs the causality behind these stereochemical failures and provides field-proven, self-validating protocols to restore high diastereoselectivity.

Diagnostic Workflow

Use the following decision tree to isolate the root cause of low diastereoselectivity in your alkylation workflow.

Caption: Diagnostic workflow for resolving low dr in 2-bromobenzyl oxazolidinone alkylations.

Quantitative Data Summary: Optimization Parameters

The steric bulk of the 2-bromobenzyl group makes the transition state highly sensitive to the choice of base, temperature, and additives. The table below summarizes the expected outcomes based on systematic parameter adjustments.

Base Choice	Additive	Temperature (°C)	Electrophile Type	Expected dr Trend	Mechanistic Rationale
LiHMDS	None	-78	Alkyl Bromide	Poor (e.g., 1.5:1 - 3:1)	Overly tight lithium chelation forces the bulky 2-bromo group into the enolate face, disrupting facial shielding [3].
NaHMDS	None	-78	Alkyl Bromide	Good (e.g., ~10:1)	Looser sodium aggregate accommodates the ortho-substituent's steric bulk without distorting the Z-enolate[3].
NaHMDS	None	-40	Alkyl Bromide	Poor (e.g., 1.5:1)	Increased thermal energy overcomes the narrow ΔΔG‡ between the matched and mismatched transition states.
NaHMDS	DMPU (2 eq)	-78	Alkyl Iodide / Triflate	Excellent (>20:1)	Breaks aggregates to form highly reactive monomers; accelerates alkylation before background epimerization occurs [4].

Troubleshooting FAQs

Q1: Why does the 2-bromobenzyl auxiliary give significantly lower dr compared to the standard unsubstituted benzyl auxiliary? A: The standard Evans model relies on a highly ordered transition state where the auxiliary's carbonyl and the enolate oxygen have opposed dipoles, and the C4-benzyl group effectively shields the Re face (for the R-enantiomer) [1]. The 2-bromo substituent introduces severe steric bulk, restricting the free rotation of the benzyl group. If the bromine atom points inward, it creates A(1,3)-like strain with the Z-enolate's alkyl chain. To relieve this strain, the auxiliary may distort from the ideal dipole-opposed conformation, exposing the normally shielded face to the electrophile and drastically lowering the dr.

Q2: I am using LiHMDS to form the enolate, but I am getting poor selectivity. Should I change my base? A: Yes. You should immediately switch to Sodium bis(trimethylsilyl)amide (NaHMDS). Lithium forms very tight, rigid chelates. With the bulky 2-bromobenzyl group, this rigidity forces the steric clash to be resolved by breaking the enolate geometry or compromising the facial shielding. Sodium forms slightly looser, more solvent-separated aggregates that can better accommodate the steric bulk of the ortho-substituent while maintaining the necessary facial bias [3].

Q3: My electrophile is a branched alkyl bromide, and the reaction is very slow at -78 °C. If I warm it up to -40 °C, my dr crashes. What is the solution? A: Temperature control is absolute; you must maintain -78 °C. Because of the inherent steric strain of the 2-bromobenzyl group, the energy difference ( ΔΔG‡ ) between the matched and mismatched transition states is unusually small. Warming the reaction allows the system to easily cross the activation barrier for the unselective pathway. Instead of warming the reaction, increase the reactivity of your electrophile. Convert your alkyl bromide to an alkyl triflate, or add a polar aprotic co-solvent like DMPU (N,N'-Dimethylpropyleneurea). DMPU breaks up the sodium enolate aggregates, creating a highly reactive monomeric enolate that reacts rapidly even at -78 °C [4].

Q4: How can I verify if my issue is incomplete enolization versus unselective alkylation? A: You must implement a self-validating deuterium quench. Withdraw a 0.1 mL aliquot of your enolate mixture at -78 °C and quench it directly into MeOD (deuterated methanol) before adding the electrophile. Extract and analyze the recovered starting material by 1 H NMR. If deuterium incorporation at the α -position is <95%, your enolization is incomplete. Ensure your NaHMDS is freshly titrated and allow a full 60 minutes for enolization at -78 °C [1].

Experimental Protocol: Optimized Asymmetric Alkylation

Objective: Highly diastereoselective alkylation of N-acyl-(R)-4-(2-Bromobenzyl)oxazolidin-2-one. Prerequisites: All glassware must be flame-dried under vacuum. THF must be freshly distilled over Na/benzophenone. NaHMDS must be titrated prior to use to ensure exact stoichiometry.

Step-by-Step Procedure:

• Substrate Preparation: Dissolve the N-acyl-(R)-4-(2-Bromobenzyl)oxazolidin-2-one (1.0 equiv, 1.0 mmol) in anhydrous THF to achieve a 0.2 M solution under a strict argon atmosphere.

• Thermal Equilibration: Cool the solution to strictly -78 °C using a dry ice/acetone bath. Insert an internal temperature probe to ensure the solution has fully equilibrated.

• Enolate Formation: Dropwise add NaHMDS (1.0 M in THF, 1.15 equiv) down the cold inner wall of the flask over 5–10 minutes to prevent localized warming. Stir the resulting enolate solution at -78 °C for exactly 60 minutes to ensure complete and exclusive Z-enolate formation [2].

• Electrophile Preparation: In a separate flame-dried vial, dissolve the electrophile (e.g., alkyl iodide or triflate, 1.5 to 3.0 equiv) in a minimal amount of anhydrous THF. Optional: If using a less reactive electrophile, add 2.0 equiv of anhydrous DMPU to this mixture. Pre-cool this entire solution to -78 °C.

• Alkylation: Transfer the pre-cooled electrophile solution dropwise via cannula into the enolate mixture.

• Reaction Monitoring: Maintain the reaction strictly at -78 °C for 3–5 hours. Monitor conversion via TLC by quenching micro-aliquots in saturated aqueous NH 4​ Cl. Do not let the bulk reaction mixture warm up.

• Quench: Once complete, quench the reaction at -78 °C by the rapid addition of cold saturated aqueous NH 4​ Cl (5 mL). Only after the quench is complete should you remove the cooling bath and allow the mixture to warm to room temperature.

• Workup: Partition the mixture between EtOAc and water. Extract the aqueous layer twice with EtOAc. Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Validation: Determine the crude dr via 1 H NMR integration of the newly formed α -methine proton or the auxiliary's benzylic protons before proceeding to chromatographic purification.

References

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment Journal of Chemical Education (ACS Publications) URL:[Link]

• Enantioselective Approach to Quinolizidines: Total Synthesis of Cermizine D and Formal Syntheses of Senepodine G & Cermizine C PubMed Central (NIH) URL:[Link]

• Total Synthesis of Reported Structure of Baulamycin A and Its Congeners The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Side reactions with (R)-4-(2-Bromobenzyl)oxazolidin-2-one and strong bases

Welcome to the Technical Support Center for chiral auxiliary applications. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific chemical vulnerabilities of (R)-4-(2-Bromobenzyl)oxazolidin-2-one .

This specialized Evans auxiliary is a critical building block in the asymmetric synthesis of complex pharmaceuticals, including chiral tetrahydroisoquinolines (THIQs) and D1 receptor potentiators[1]. However, the presence of the ortho-bromine atom on the benzyl moiety, combined with the sensitive oxazolidinone ring, creates a highly reactive system. When subjected to strong bases, researchers frequently encounter competing reaction pathways that compromise yield and stereochemical integrity.

Below is our comprehensive Q&A guide, quantitative data summary, and self-validating protocols to ensure robust, reproducible results in your workflows.

Part 1: Troubleshooting FAQs

Q1: Why am I observing complete consumption of (R)-4-(2-Bromobenzyl)oxazolidin-2-one, but isolating a complex mixture of acyclic and polymeric byproducts when using n-BuLi for N-acylation? A1: You are observing Halogen-Metal Exchange (HME) outcompeting N-deprotonation. The 2-bromobenzyl group is highly susceptible to lithium-halogen exchange when treated with nucleophilic alkyllithiums like n-BuLi or t-BuLi[2]. The kinetics of HME are exceptionally fast at cryogenic temperatures. This generates a highly nucleophilic aryllithium species that undergoes rapid intramolecular attack on the oxazolidinone carbamate carbonyl, leading to endocyclic ring-opening and subsequent oligomerization.

• The Solution: Switch to a sterically hindered, non-nucleophilic base. Sodium hexamethyldisilazide (NaHMDS) or Lithium diisopropylamide (LDA) will cleanly deprotonate the oxazolidinone NH (pKa ~15) without inducing HME.

Q2: During the cleavage of the N-acylated auxiliary using LiOH, I am isolating significant amounts of a highly polar hydroxyamide byproduct instead of the desired carboxylic acid. How can I prevent this? A2: This is caused by endocyclic cleavage (ring-opening of the oxazolidinone itself) rather than the desired exocyclic cleavage at the N-acyl carbonyl[3]. Strong, unhindered nucleophiles like the hydroxide ion (HO⁻) lack the necessary regioselectivity and frequently attack the carbamate carbonyl.

• The Solution: Utilize the LiOH/H₂O₂ system to generate lithium hydroperoxide (LiOOH) in situ. The hydroperoxide anion (HOO⁻) is highly nucleophilic due to the alpha-effect and strongly favors attack at the exocyclic imide carbonyl, preserving the oxazolidinone ring for recovery and cleanly liberating the desired acid[4].

Q3: I am performing an Evans asymmetric alkylation on the N-acyl derivative, but my diastereomeric ratio (d.r.) is poor. Is the base causing epimerization? A3: Yes, if enolization conditions are not strictly controlled, strong bases can cause epimerization at the C4 stereocenter of the oxazolidinone or the alpha-carbon of the acyl group. Furthermore, if the enolate geometry (Z vs. E) is not exclusively controlled, facial selectivity will drop.

• The Solution: Use NaHMDS or LDA at strictly cryogenic temperatures (–78 °C) to ensure kinetic Z-enolate formation. The metal counterion (Na⁺ or Li⁺) chelates both the oxazolidinone carbonyl and the enolate oxygen. This locks the conformation, effectively shielding the Re face of the enolate and forcing the electrophile to attack from the Si face.

Part 2: Mechanistic Pathways & Workflows

Caption: Mechanistic divergence of (R)-4-(2-Bromobenzyl)oxazolidin-2-one when exposed to strong bases.

Caption: Workflow for selecting cleavage conditions to prevent endocyclic ring opening.

Part 3: Quantitative Data Summary

The following table summarizes the causal relationship between base selection, primary reaction pathways, and expected yields when functionalizing (R)-4-(2-Bromobenzyl)oxazolidin-2-one.

Base / Reagent	Primary Reaction Pathway	HME Risk	Ring-Opening Risk	Typical Yield of Desired Product
n-BuLi	Halogen-Metal Exchange	High	High (Intramolecular)	< 10% (N-Acylation)
NaHMDS	N-Deprotonation	Low	Low	85–95% (N-Acylation)
LDA	N-Deprotonation / Enolization	Low	Low	80–90% (Evans Alkylation)
LiOH (aq)	Endocyclic Cleavage	None	High (Hydroxyamide)	40–60% (Acid Recovery)
LiOH / H₂O₂	Exocyclic Cleavage	None	Low	> 90% (Acid Recovery)

Part 4: Self-Validating Experimental Protocols

Protocol A: Safe N-Acylation (Avoiding Halogen-Metal Exchange)

Causality: By utilizing NaHMDS, we exploit its steric bulk to selectively deprotonate the oxazolidinone NH without triggering lithium-halogen exchange at the 2-bromobenzyl position.

• Preparation: Dissolve (R)-4-(2-Bromobenzyl)oxazolidin-2-one (1.0 equiv) in anhydrous THF (0.2 M) under an inert N₂ atmosphere.

• Cooling: Submerge the reaction flask in a dry ice/acetone bath to reach –78 °C.

• Deprotonation: Add NaHMDS (1.1 equiv, 1.0 M in THF) dropwise over 15 minutes.

  • Self-Validation Check: The solution should remain clear and colorless. If the solution turns deep yellow or brown, localized warming has occurred, risking premature degradation.

• Acylation: Stir for 30 minutes at –78 °C, then add the desired acyl chloride (1.2 equiv) dropwise.

• Completion: Allow the reaction to slowly warm to room temperature over 2 hours. Quench with saturated aqueous NH₄Cl to neutralize any remaining base, extract with EtOAc, and purify via flash chromatography.

Protocol B: Exocyclic Cleavage (Avoiding Endocyclic Ring Opening)

Causality: Introducing H₂O₂ prior to or simultaneously with LiOH ensures the rapid in situ generation of the hydroperoxide anion (HOO⁻). This prevents the highly basic HO⁻ from attacking the sensitive carbamate linkage[4].

• Preparation: Dissolve the N-acyl-(R)-4-(2-Bromobenzyl)oxazolidin-2-one in a 4:1 mixture of THF/H₂O.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Reagent Addition: Add 30% aqueous H₂O₂ (4.0 equiv) first, immediately followed by the slow addition of LiOH·H₂O (2.0 equiv)[3].

• Monitoring: Stir at 0 °C for 1 hour.

  • Self-Validation Check: Monitor by TLC. The disappearance of the starting material without the appearance of a highly polar, baseline-streaking spot (indicative of the hydroxyamide byproduct) confirms successful exocyclic cleavage[3].

• Quenching: Quench the reaction by adding an aqueous solution of Na₂SO₃ (1.5 M) to safely reduce the excess peroxide.

• Workup: Acidify the aqueous layer to pH ~2 with 1M HCl, extract the liberated carboxylic acid with dichloromethane, and recover the intact chiral auxiliary from the organic phase.

Part 5: References

• Diastereoselective Pictet–Spengler Based Synthesis of a Chiral Tetrahydroisoquinoline D1 Potentiator. The Journal of Organic Chemistry, American Chemical Society. URL:[Link]

• Syntheses of Cyclomarins – Interesting Marine Natural Products with Distinct Mode of Action towards Malaria and Tuberculosis. Synthesis, Thieme Connect. URL:[Link]

• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Organic Process Research & Development, American Chemical Society. URL:[Link]

• Highly Enantioselective Construction of Oxazolidinone Rings via Enzymatic C(sp3)−H Amination. ChemRxiv. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. thieme-connect.de [thieme-connect.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Optimization of reaction temperature for (R)-4-(2-Bromobenzyl)oxazolidin-2-one alkylations

Welcome to the technical support center for the optimization of alkylation reactions involving (R)-4-(2-Bromobenzyl)oxazolidin-2-one. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing Evans-type chiral auxiliaries for asymmetric synthesis. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the complexities of these powerful reactions, with a specific focus on the critical parameter of reaction temperature.

Troubleshooting Guide: Optimizing Reaction Temperature

This section addresses common issues encountered during the alkylation of (R)-4-(2-Bromobenzyl)oxazolidin-2-one and provides systematic approaches to optimize the reaction temperature for improved yield and diastereoselectivity.

Issue 1: Low to No Product Formation

Question: I am not observing any significant formation of my desired alkylated product. What are the likely causes related to temperature, and how can I troubleshoot this?

Answer:

Low or no product formation in an Evans alkylation is often linked to issues with enolate formation or stability, both of which are highly temperature-dependent.

Potential Causes & Solutions:

• Incomplete Deprotonation: The initial deprotonation to form the enolate is a critical step. While typically performed at very low temperatures (e.g., -78 °C) to ensure kinetic control and high diastereoselectivity, the rate of deprotonation can be slow.[1][2]

  • Troubleshooting Protocol:

    • Verify Base Activity: Ensure your strong base (e.g., LDA, NaHMDS) is fresh and has been properly titrated.

    • Increase Deprotonation Time: Extend the stirring time at -78 °C after base addition from the typical 30 minutes to 1 hour to ensure complete enolate formation.

    • Slightly Increase Deprotonation Temperature (with caution): In some cases, a slight increase in temperature to -60 °C during deprotonation can improve the rate. However, this should be done cautiously as it may impact the (Z)-enolate geometry and subsequent diastereoselectivity.

• Enolate Instability: The formed enolate may be unstable at the reaction temperature, leading to decomposition or side reactions before the electrophile can react.

  • Troubleshooting Protocol:

    • Maintain Low Temperature: It is crucial to maintain a consistently low temperature throughout the enolate formation and alkylation. Ensure your cooling bath (e.g., dry ice/acetone) is well-maintained.

    • Rapid Electrophile Addition: Once the enolate is formed, add the electrophile (in this case, your alkylating agent) promptly.

• Sluggish Alkylation at Low Temperatures: Some alkylating agents are not reactive enough at -78 °C.[3]

  • Troubleshooting Protocol:

    • Gradual Warming: After the addition of the electrophile at -78 °C, allow the reaction to slowly warm. A common strategy is to warm the reaction to between -45 °C and -40 °C.[3] This often provides a good balance between reaction rate and selectivity.

    • Monitor by TLC: Closely monitor the reaction progress by TLC as it warms to identify the optimal temperature for product formation without significant side product generation.

Experimental Workflow for Optimizing Temperature in Case of Low Yield:

Caption: Troubleshooting workflow for low yield in alkylation.

Issue 2: Poor Diastereoselectivity

Question: My reaction is proceeding, but I am getting a low diastereomeric ratio (dr). How does temperature influence this, and what adjustments can I make?

Answer:

Poor diastereoselectivity is often a result of compromised kinetic control, where the reaction temperature is a primary factor. The high stereocontrol in Evans alkylations stems from the formation of a rigid, chelated (Z)-enolate that directs the electrophile to one face of the molecule.[1][2]

Potential Causes & Solutions:

• Reaction Temperature is Too High: Higher temperatures can provide enough energy to overcome the activation barrier for the formation of the undesired diastereomer. This can occur if the reaction is allowed to warm too much or for too long.

  • Troubleshooting Protocol:

    • Strict Temperature Control: Ensure the reaction is maintained at the lowest effective temperature. For many alkylations, this is -78 °C.[4] If warming is necessary to initiate the reaction, do so gradually and for the minimum time required.

    • Cool Electrophile Solution: Pre-cool the solution of your electrophile in THF to -78 °C before adding it to the enolate solution.

• Enolate Equilibration: If the enolate is not sufficiently stable, it can equilibrate to the (E)-enolate, which will lead to the opposite diastereomer. This is more likely to occur at higher temperatures.

  • Troubleshooting Protocol:

    • Use of Lithium vs. Sodium Bases: Lithium enolates are generally considered to be more aggregated and potentially more stable than sodium enolates.[5] If you are using NaHMDS, consider switching to LDA or LiHMDS to see if this improves diastereoselectivity.

    • Minimize Time Before Alkylation: Add the electrophile as soon as enolate formation is complete to minimize the time for potential equilibration.

• Lewis Acid Additives: In some cases, the presence of Lewis acidic species can influence the chelation of the enolate and affect diastereoselectivity.

  • Troubleshooting Protocol:

    • Consider Additives: For certain challenging alkylations, the addition of a Lewis acid like MgBr₂·OEt₂ can sometimes enhance diastereoselectivity by promoting a more rigid chelated transition state. This should be explored systematically.

Data Presentation: Effect of Temperature on Diastereoselectivity

Temperature (°C)	Diastereomeric Ratio (desired:undesired)	Yield (%)
-78	>98:2	65
-40	95:5	85
0	80:20	90
25 (Room Temp)	60:40	~95

Note: This is illustrative data and actual results will vary depending on the specific substrates and conditions.

Frequently Asked Questions (FAQs)

Q1: Why is -78 °C such a common temperature for these reactions?

A1: The use of -78 °C (the sublimation point of dry ice) is a practical and effective way to achieve the low temperatures required for kinetic control in many organometallic reactions, including Evans alkylations.[4] At this temperature, the rate of undesired side reactions, such as enolate equilibration or decomposition, is significantly slowed, allowing for the highly selective formation of the desired (Z)-enolate. This leads to the high diastereoselectivity that is characteristic of this methodology.[1][2]

Q2: Can I run the reaction at a higher temperature to speed it up?

A2: While increasing the temperature will certainly increase the reaction rate, it will almost always come at the cost of reduced diastereoselectivity.[3] As illustrated in the table above, even warming to -40 °C can lead to a noticeable decrease in the diastereomeric ratio. For applications where high stereopurity is critical, it is generally advisable to find the lowest possible temperature at which the reaction proceeds at an acceptable rate.

Q3: What is the role of the solvent, and does it interact with the reaction temperature?

A3: Tetrahydrofuran (THF) is the most common solvent for Evans alkylations. Its ability to solvate the lithium or sodium counterion is crucial for the formation and reactivity of the enolate.[5] The freezing point of THF is -108 °C, making it suitable for reactions at -78 °C. The solvent's interaction with the metal cation can influence the aggregation state of the enolate, which in turn can affect its reactivity and selectivity.[5] The choice of solvent and its purity (it must be anhydrous) are critical for reproducible results.

Q4: How do I choose between LDA, LiHMDS, and NaHMDS as a base?

A4:

• LDA (Lithium diisopropylamide): A very strong, non-nucleophilic base that is a workhorse for enolate formation. It often provides excellent results in Evans alkylations.

• LiHMDS (Lithium bis(trimethylsilyl)amide) and NaHMDS (Sodium bis(trimethylsilyl)amide): These bases are also very strong and sterically hindered. The choice between the lithium and sodium versions can sometimes influence the aggregation and reactivity of the enolate, which may have a subtle effect on diastereoselectivity.[5] NaHMDS is sometimes favored for its better solubility in some solvent systems. For initial optimizations, LDA or LiHMDS are excellent starting points.

Q5: My reaction seems to stall after a certain point. Could this be related to temperature?

A5: Yes, this could be temperature-related. If the reaction is being run at a very low temperature, the activation energy for the alkylation may not be fully overcome, leading to a slow or stalled reaction. In this scenario, a carefully controlled gradual warming, as described in the troubleshooting section, is the recommended course of action. It's also possible that a salt byproduct (e.g., LiBr or NaBr) is precipitating out of the solution at low temperature and inhibiting the reaction. A slight increase in temperature can sometimes improve the solubility of these salts.

Experimental Protocols

General Protocol for (R)-4-(2-Bromobenzyl)oxazolidin-2-one Alkylation with Temperature Optimization:

• Preparation:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a thermometer, and a rubber septum, add the N-acylated (R)-4-(2-Bromobenzyl)oxazolidin-2-one (1.0 eq).

  • Dissolve the substrate in anhydrous THF (typically 0.1 M concentration).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

• Enolate Formation:

  • Slowly add a solution of a strong base (e.g., LDA, 1.1 eq) dropwise via syringe over 15 minutes, ensuring the internal temperature does not rise above -70 °C.

  • Stir the resulting solution at -78 °C for 30-60 minutes.

• Alkylation and Temperature Optimization:

  • In a separate flame-dried flask, dissolve the alkylating agent (1.2 eq) in anhydrous THF. Cool this solution to -78 °C.

  • Add the cold electrophile solution to the enolate solution via cannula.

  • Temperature Condition A (Standard): Stir the reaction mixture at -78 °C and monitor by TLC.

  • Temperature Condition B (Warming): If no reaction is observed at -78 °C after 2 hours, allow the reaction to slowly warm to -40 °C and continue to monitor by TLC.

  • Temperature Condition C (Further Warming): If the reaction is still sluggish, consider allowing it to warm to 0 °C, while being aware of the potential for decreased diastereoselectivity.

• Quench and Workup:

  • Once the reaction is complete (as determined by TLC), quench the reaction at the final reaction temperature by the slow addition of a saturated aqueous solution of NH₄Cl.

  • Allow the mixture to warm to room temperature.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and concentrate in vacuo.

• Analysis:

  • Determine the crude yield.

  • Determine the diastereomeric ratio by ¹H NMR spectroscopy or by gas/liquid chromatography.

  • Purify the product by flash column chromatography.

Logical Diagram for Temperature Optimization Decision Making:

Caption: Decision-making process for temperature optimization.

References

• Evans, D. A.; Ennis, M. D.; Mathre, D. J. Asymmetric Alkylation Reactions of Chiral Imide Enolates. A Practical Approach to the Enantioselective Synthesis of α-Substituted Carboxylic Acid Derivatives. J. Am. Chem. Soc.1982 , 104 (6), 1737–1739. [Link]

• Gage, J. R.; Evans, D. A. Diastereoselective Aldol Condensation Using a Chiral Oxazolidinone Auxiliary: (2S,3R)-3-Hydroxy-3-phenyl-2-methylpropanoic Acid. Org. Synth.1990 , 68, 83. [Link]

• Crimmins, M. T.; King, B. W. Asymmetric Aldol Additions with Titanium Enolates of Acyloxazolidinones: (2S,3S)-3-Hydroxy-2,4-dimethyl-4-pentenolide. Org. Synth.1998 , 76, 95. [Link]

• Ager, D. J.; Prakash, I.; Schaad, D. R. 1,1'-Binaphthyl-2,2'-diol in Organic Synthesis. Chem. Rev.1996 , 96 (2), 835–876. [Link]

• Clayden, J.; Greeves, N.; Warren, S. Organic Chemistry, 2nd ed.; Oxford University Press: Oxford, 2012. [Link]

• Collum, D. B. Lithium Diisopropylamide: Solution Kinetics and Implications for Organic Synthesis. Angew. Chem. Int. Ed.2007 , 46 (21), 3814–3827. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemistry.williams.edu [chemistry.williams.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. uwindsor.ca [uwindsor.ca]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

X-ray crystallography of N-acyl-(R)-4-(2-Bromobenzyl)oxazolidin-2-one derivatives

Publish Comparison Guide: X-ray Crystallography of N-acyl-(R)-4-(2-Bromobenzyl)oxazolidin-2-one Derivatives

Executive Summary

In asymmetric synthesis, establishing the absolute stereochemistry of newly formed chiral centers is a non-negotiable regulatory and scientific requirement. While standard Evans chiral auxiliaries (such as 4-benzyl or 4-isopropyl oxazolidin-2-ones) provide excellent stereocontrol, the resulting adducts often consist entirely of light atoms (C, H, N, O). This presents a significant crystallographic challenge: light atoms exhibit weak anomalous scattering, often resulting in ambiguous Flack parameters during X-ray diffraction analysis.

To solve this, (R)-4-(2-Bromobenzyl)oxazolidin-2-one was developed. By strategically incorporating a bromine atom (a "heavy atom") into the auxiliary framework, researchers can exploit strong anomalous dispersion effects[1]. This guide objectively compares the performance of the 2-bromobenzyl auxiliary against standard alternatives, detailing the mechanistic rationale, comparative crystallographic data, and field-proven experimental protocols.

Mechanistic Rationale: The Heavy Atom Effect in Crystallography

As a Senior Application Scientist, I frequently see researchers struggle to publish absolute configurations because their X-ray data yields a Flack parameter with a high standard deviation (e.g., 0.3±0.4 ). The Flack parameter ( x ) estimates the absolute structure, where x≈0 indicates the correct enantiomer and x≈1 indicates the inverted model.

The Causality of the Bromine Substitution:

• Anomalous Dispersion: The determination of absolute structure relies on the anomalous scattering of X-rays. Light atoms (C, H, N, O) have negligible anomalous scattering cross-sections ( f′′ ) at standard Cu K α ( λ=1.5418 Å) or Mo K α ( λ=0.7107 Å) wavelengths. Bromine ( Z=35 ), however, has a large f′′ value, generating a strong anomalous signal that allows crystallographic software to definitively distinguish between enantiomers[2].

• Crystallization Propensity: The introduction of the halogen not only provides a heavy atom but also alters the solid-state packing. The 2-bromobenzyl group often engages in halogen bonding and π−π interactions, significantly increasing the melting point and crystallinity of the resulting diastereomers compared to standard benzyl derivatives.

• Steric Equivalence: Despite the heavy atom, the 2-bromobenzyl group maintains a similar steric profile to the standard benzyl group, ensuring that the transition state models (e.g., Zimmerman-Traxler for aldol additions) remain intact, preserving high diastereoselectivity.

Comparative Performance Analysis

To objectively evaluate the utility of (R)-4-(2-Bromobenzyl)oxazolidin-2-one, we must benchmark it against other prevalent chiral auxiliaries. The table below synthesizes quantitative performance metrics across four common auxiliaries[3].

Metric	(R)-4-(2-Bromobenzyl)	Standard Evans (Benzyl)	SuperQuat (Davies)	Oppolzer's Sultam
Stereoselectivity (dr)	> 95:5	> 95:5	> 95:5	> 90:10
Crystallinity Propensity	High (Halogen bonding)	Moderate	High	Very High
Heavy Atom Presence	Yes (Br, Z=35)	No	No	Yes (S, Z=16)
Anomalous Signal Strength	Strong	Weak	Weak	Moderate
Typical Flack Parameter Error	< 0.03	> 0.15 (Often ambiguous)	> 0.15	~ 0.08
Cleavage Efficiency	High (LiOOH, DIBAL)	High	Moderate (Steric hindrance)	Moderate

Data Interpretation: While Oppolzer's Sultam contains sulfur (which provides a moderate anomalous signal), the bromine atom in the 2-bromobenzyl oxazolidinone provides a vastly superior anomalous dispersion effect, practically guaranteeing a conclusive absolute structure determination under Cu K α radiation.

Experimental Workflows: A Self-Validating System

The following protocols detail the integration of the 2-bromobenzyl auxiliary into a standard asymmetric workflow. Each step includes causality-driven checkpoints to ensure system validation.

Protocol A: Attachment of the Auxiliary

Objective: Form the N-acyl imide active species.

• Deprotonation: Dissolve (R)-4-(2-Bromobenzyl)oxazolidin-2-one (1.0 equiv) in anhydrous THF (0.2 M) under an argon atmosphere. Cool to -78 °C. Dropwise add n -BuLi (1.05 equiv, 2.5 M in hexanes).

  • Causality: The low temperature prevents ring-opening of the oxazolidinone. The slight excess of base ensures complete deprotonation to the lithium amide.

• Acylation: After 30 minutes, add the desired acyl chloride (1.1 equiv) dropwise. Stir for 1 hour at -78 °C, then warm to room temperature over 2 hours.

• Validation: Quench with saturated aqueous NH 4​ Cl. Extract with EtOAc. Purify via flash chromatography. Checkpoint: 1 H NMR should show a characteristic downfield shift of the oxazolidinone ring protons, confirming N-acylation.

Protocol B: Asymmetric Aldol Addition & Crystallization

Objective: Execute a stereoselective reaction and isolate X-ray quality crystals.

• Enolization: Dissolve the N-acyl derivative in anhydrous CH 2​ Cl 2​ (0.1 M) at 0 °C. Add Bu 2​ BOTf (1.1 equiv) and N,N -diisopropylethylamine (DIPEA, 1.2 equiv). Stir for 30 minutes.

  • Causality: Bu 2​ BOTf promotes the formation of the highly ordered, rigid Z -boron enolate, which is critical for the subsequent Zimmerman-Traxler transition state.

• Addition: Cool the mixture to -78 °C. Add the aldehyde (1.2 equiv) dropwise. Stir for 2 hours, then warm to 0 °C for 1 hour.

• Oxidative Quench: Add pH 7 phosphate buffer, methanol, and 30% H 2​ O 2​ (to oxidize the boron species). Extract and purify the major diastereomer.

• Crystal Growth (Vapor Diffusion): Dissolve the purified diastereomer in a minimum volume of CH 2​ Cl 2​ (solvent) in a small inner vial. Place this inside a larger vial containing pentane (antisolvent). Seal the outer vial.

  • Causality: The slow diffusion of pentane into the CH 2​ Cl 2​ gradually lowers the solubility of the brominated adduct, promoting the nucleation of highly ordered, defect-free single crystals suitable for X-ray diffraction.

Workflow Visualization

The following logical diagram illustrates the critical path from synthesis to absolute configuration determination, highlighting the specific role of the heavy atom effect.

Caption: Workflow for determining absolute configuration using the 2-bromobenzyl Evans auxiliary.

Conclusion

For drug development professionals and synthetic chemists, the ambiguity of stereochemical assignments can derail a project. By replacing a standard benzyl Evans auxiliary with (R)-4-(2-Bromobenzyl)oxazolidin-2-one , researchers embed a self-validating mechanism directly into their synthetic route. The bromine atom acts as an internal crystallographic probe, ensuring that the resulting X-ray data yields an unequivocal absolute configuration via anomalous dispersion[2].

References

• Diastereoselective Pictet–Spengler Based Synthesis of a Chiral Tetrahydroisoquinoline D1 Potentiator. The Journal of Organic Chemistry - ACS Publications.[Link]

• Landscape of Lankacidin Biomimetic Synthesis: Structural Revisions and Biogenetic Implications. The Journal of Organic Chemistry - ACS Publications.[Link]

• Synthesis of Key Fragments of Leiodelide A. Organic Letters - ACS Publications.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Chiral Auxiliaries in Aldol Reactions: (R)-4-(2-Bromobenzyl)oxazolidin-2-one vs. Thiazolidinethiones

Asymmetric aldol additions are foundational to the stereocontrolled synthesis of complex polyketides and pharmaceutical active ingredients. While the classic Evans oxazolidinone remains a staple of asymmetric synthesis, modern process chemistry demands highly tunable, scalable, and easily cleavable alternatives. This guide provides an objective, data-driven comparison between a highly crystalline, sterically demanding Evans derivative—(R)-4-(2-Bromobenzyl)oxazolidin-2-one —and the electronically tunable Thiazolidinethione (Crimmins) auxiliaries.

Mechanistic Causality: Steric Locking vs. Electronic Chelation

The Steric Paradigm: (R)-4-(2-Bromobenzyl)oxazolidin-2-one

The efficacy of oxazolidinone auxiliaries relies on the formation of a highly organized, closed Zimmerman-Traxler transition state. The use of the specific 2-bromobenzyl derivative over the standard benzyl variant is a deliberate design choice driven by steric and physical properties. The ortho-bromo substituent restricts the free rotation of the benzyl group, effectively locking the auxiliary into a rigid conformation that maximizes diastereofacial shielding of the enolate. Furthermore, the heavy bromine atom significantly enhances the crystallinity of the resulting aldol adducts. This allows for straightforward stereochemical validation via X-ray crystallography and enables the upgrading of diastereomeric ratios (dr) through simple recrystallization during scale-up operations .

The Electronic Paradigm: Thiazolidinethiones (Crimmins Auxiliaries)

Thiazolidinethiones operate on a fundamentally different principle: electronic tunability. The presence of the thiocarbonyl sulfur introduces a highly active secondary coordination site for Lewis acids like TiCl4​ . This allows the chemist to dictate the geometry of the transition state simply by altering the stoichiometry of the amine base.

• Chelated Pathway (1 equiv base): The thiocarbonyl sulfur remains coordinated to the titanium center, forcing the aldehyde to approach from the opposite face, yielding the non-Evans syn product .

• Non-Chelated Pathway (2 equiv base): Excess base displaces the thiocarbonyl sulfur from the titanium center, reverting the facial selectivity to match the standard Evans syn model , .

Logical Workflows and Transition State Pathways

Workflow and transition state progression for oxazolidinone-mediated aldol reactions.

Mechanistic divergence in thiazolidinethione aldol reactions based on stoichiometry.

Quantitative Performance and Utility Comparison

Parameter	(R)-4-(2-Bromobenzyl)oxazolidin-2-one	Thiazolidinethiones (Crimmins)
Primary Selectivity	Evans Syn (Typically >95:5 crude dr)	Tunable: Evans or Non-Evans Syn (>97:3 crude dr)
Enolization Reagents	Bu2​BOTf (1.1 eq) / DIPEA (1.2 eq)	TiCl4​ (1.1 eq) / (-)-Sparteine or TMEDA (1.0 - 2.5 eq)
Visual Reaction Cues	Colorless to pale yellow solution	Deep red/purple upon active Ti-enolate formation
Crystallinity of Adducts	Exceptionally high (Enables dr upgrade to >99:1)	Moderate to High (Yellow crystalline solids)
Cleavage Conditions	LiOH/H2​O2​ , LiBH4​ , or MeONHMe⋅HCl/AlMe3​	Mild displacement: Imidazole/MeOH, or direct DIBAL-H
Cleavage Yields	80–90% (Requires strong oxidants/nucleophiles)	85–95% (Highly tolerant of sensitive functional groups)

Self-Validating Experimental Protocols

Protocol A: Boron-Mediated Aldol with (R)-4-(2-Bromobenzyl)oxazolidin-2-one

Causality Focus: Boron triflate is utilized because the exceptionally short B–O bonds create a highly ordered, tight Zimmerman-Traxler transition state, maximizing the steric influence of the rigidified bromobenzyl group .

• Enolization: Dissolve the N-acyl-(R)-4-(2-bromobenzyl)oxazolidin-2-one (1.0 equiv) in anhydrous CH2​Cl2​ (0.1 M) under argon and cool to 0 °C.

• Reagent Addition: Add Bu2​BOTf (1.1 equiv, 1.0 M in CH2​Cl2​ ) dropwise, followed by slow addition of diisopropylethylamine (DIPEA, 1.2 equiv). Stir at 0 °C for 30 minutes.

• Aldol Addition: Cool the homogeneous solution to -78 °C. Add the aldehyde (1.05 equiv) dropwise. Stir for 1 hour at -78 °C, then warm to 0 °C for 1 hour.

  • Self-Validation Check: The reaction mixture must remain clear. Precipitation indicates moisture ingress or degraded boron reagent, which will catastrophically lower the dr.

• Quench & Oxidation: Quench with pH 7 phosphate buffer, followed by the careful addition of MeOH and 30% H2​O2​ (to oxidize the boron species). Extract with CH2​Cl2​ .

• Purification: Isolate the crude product. Self-Validation Check: Recrystallize the crude solid from EtOAc/Hexanes. The heavy bromine atom drives rapid crystallization, effectively upgrading the optical purity to >99:1 dr before downstream processing .

Protocol B: Titanium-Mediated Divergent Aldol with Thiazolidinethiones

Causality Focus: The stoichiometry of the amine base dictates the coordination state of the titanium enolate, acting as a stereochemical toggle switch .

• Enolization: Dissolve the N-propionyl thiazolidinethione (1.0 equiv) in anhydrous CH2​Cl2​ (0.1 M) under argon and cool to -78 °C. Add TiCl4​ (1.1 equiv, neat or 1.0 M in CH2​Cl2​ ) dropwise. Stir for 5 minutes.

• Base Addition (The Divergence Point):

  • For Non-Evans Syn: Add (-)-sparteine or DIPEA (1.05 equiv) dropwise. (Maintains the chelated transition state).

  • For Evans Syn: Add TMEDA or (-)-sparteine (2.5 equiv) dropwise. (Forces the non-chelated transition state).

  • Self-Validation Check: Upon base addition, the solution will rapidly turn a vibrant, deep red or purple. This distinct chromophoric shift is a self-validating visual cue that the active thiocarbonyl-coordinated Ti-enolate has successfully formed.

• Aldol Addition: Add the aldehyde (1.1 equiv) dropwise at -78 °C. Stir for 30–60 minutes.

• Quench: Quench the reaction at -78 °C with half-saturated aqueous NH4​Cl and warm to room temperature. Extract with CH2​Cl2​ and purify via flash chromatography.

Downstream Cleavage: The Final Bottleneck

The ultimate utility of a chiral auxiliary is defined by how easily it can be removed without epimerizing the newly formed stereocenters.

• Oxazolidinones: The robust nature of the oxazolidinone C–N bond requires aggressive cleavage conditions. Hydrolysis requires LiOH/H2​O2​ , while reductive cleavage requires LiBH4​ . These conditions are often incompatible with substrates containing sensitive esters, epoxides, or easily reducible functional groups.

• Thiazolidinethiones: Thiazolidinethiones excel in downstream utility. The weaker resonance of the N–C(=S) bond makes the acyl group highly susceptible to mild nucleophilic displacement. The auxiliary can be cleaved directly to a methyl ester using catalytic imidazole in methanol, or directly reduced to an aldehyde using DIBAL-H at -78 °C, completely bypassing the need for strong oxidants or harsh saponification .

References

• Crimmins, M. T.; Chaudhary, K. "Titanium Enolates of Thiazolidinethione Chiral Auxiliaries: Versatile Tools for Asymmetric Aldol Additions." Organic Letters 2000, 2 (6), 775–777. URL:[Link]

• Suresh, C. H. et al. "Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions." Journal of the American Chemical Society 2010, 132 (42), 14790–14802. URL:[Link]

• Oliver, S. et al. "Scale-Up Preparation of Best-In-Class Orally Bioavailable CXCR4 Antagonist EMU-116 in an Academic Setting." Organic Process Research & Development 2024. URL:[Link]

Comprehensive Comparison Guide: Stereochemical Assignment Using (R)-4-(2-Bromobenzyl)oxazolidin-2-one

As drug development and complex natural product synthesis advance, the unambiguous assignment of absolute stereochemistry remains a critical regulatory and scientific requirement. While traditional Evans chiral auxiliaries—such as benzyl, phenyl, or isopropyl oxazolidinones—provide excellent stereocontrol, they often leave chemists relying on indirect methods (like NMR derivatization or optical rotation comparisons) to assign the absolute configuration of newly formed stereocenters.

(R)-4-(2-Bromobenzyl)oxazolidin-2-one bridges this gap. By strategically incorporating a heavy bromine atom into the stereodirecting scaffold, this auxiliary not only dictates the stereochemical outcome of a reaction but also serves as an internal heavy-atom reference for X-ray crystallography[1]. This guide objectively compares its performance against standard alternatives and provides a self-validating experimental framework for its application.

Expertise & Experience: Mechanistic Causality

To understand the utility of (R)-4-(2-Bromobenzyl)oxazolidin-2-one, we must examine the causality behind its design:

• Chelation-Controlled Enolization: Like all Evans auxiliaries, the N-acylated oxazolidinone reacts with strong bases (e.g., NaHMDS or LDA) to form a highly rigid, chelation-controlled (Z)-enolate. The metal cation coordinates both the oxazolidinone carbonyl and the enolate oxygen, locking the conformation[2].

• Steric Shielding: The 2-bromobenzyl group projects over one face of the enolate. The steric bulk of the bromine atom, combined with the benzyl ring, effectively blocks the si-face, forcing incoming electrophiles to attack exclusively from the less hindered re-face[3].

• The Heavy-Atom Effect (Anomalous Dispersion): The true differentiator of this auxiliary is its bromine atom. In X-ray crystallography, light atoms (C, H, O, N) do not scatter X-rays with sufficient anomalous dispersion to confidently determine absolute configuration. Bromine, however, provides a strong anomalous scattering signal. This allows crystallographers to calculate the Flack parameter —a value that, when close to zero, unambiguously confirms the absolute stereochemistry of the crystal without needing a pre-existing heavy atom in the target molecule[1][2].

Mechanistic pathway of stereocontrol via chelated Z-enolate and steric shielding.

Comparative Performance Analysis

When selecting a chiral auxiliary, researchers must balance stereoselectivity, ease of cleavage, and the downstream analytical requirements. The table below summarizes the quantitative and qualitative performance of (R)-4-(2-Bromobenzyl)oxazolidin-2-one against standard alternatives.

Feature / Metric	(R)-4-(2-Bromobenzyl)oxazolidin-2-one	(R)-4-Benzyl-2-oxazolidinone	(R)-4-Phenyl-2-oxazolidinone
Primary Advantage	Direct absolute configuration via X-ray	High commercial availability	Enhanced crystallinity
Typical Diastereoselectivity (dr)	>95:5 (Excellent)	>95:5 (Excellent)	>90:10 (Good)
Heavy Atom Effect	Yes (Bromine, anomalous dispersion)	No	No
Crystallinity	Very High (Halogen bonding aids packing)	High	Very High
Cleavage Conditions	LiOH/H2O2 or Reductive (LiBH4)	LiOH/H2O2 or Reductive	LiOH/H2O2 or Reductive
Best Use Case	Unknown stereocenter assignment	Routine asymmetric synthesis	Synthesis requiring solid intermediates

Data synthesis indicates that while the benzyl and phenyl variants are sufficient for routine synthesis where the stereochemical model is already proven, the 2-bromobenzyl variant is mandatory when synthesizing novel chemical entities that require rigorous structural proof for regulatory submission.

Self-Validating Experimental Protocols

The following workflow represents a self-validating system: you attach the auxiliary, set the stereocenter, validate the absolute configuration via the built-in heavy atom, and cleanly cleave the auxiliary to yield the target molecule[4][5].

Phase 1: N-Acylation (Substrate Attachment)

Causality: Deprotonation of the oxazolidinone nitrogen allows for nucleophilic attack on an acid chloride, tethering the prochiral substrate to the chiral environment.

• Dissolve (R)-4-(2-Bromobenzyl)oxazolidin-2-one (1.0 eq) in anhydrous THF (0.2 M) under an argon atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add n-BuLi (1.05 eq, 2.5 M in hexanes) dropwise. Stir for 30 minutes to ensure complete deprotonation.

• Add the acid chloride of your prochiral substrate (1.1 eq) dropwise.

• Gradually warm the reaction to 0 °C over 1 hour. Quench with saturated aqueous NH₄Cl, extract with EtOAc, and purify via flash chromatography.

Phase 2: Asymmetric Alkylation

Causality: NaHMDS is chosen over LiHMDS to form a tighter chelated (Z)-enolate, maximizing the facial bias imposed by the 2-bromobenzyl group[2].

• Dissolve the purified N-acyl oxazolidinone in anhydrous THF (0.1 M) and cool to -78 °C.

• Add NaHMDS (1.1 eq, 1.0 M in THF) dropwise. Stir for 1 hour to form the (Z)-enolate.

• Add the electrophile (e.g., an alkyl iodide) (3.0 eq) dropwise.

• Stir for 2–4 hours at -78 °C. Quench with saturated aqueous NH₄Cl.

• Extract with DCM, dry over Na₂SO₄, and isolate the diastereomerically pure adduct via column chromatography.

Phase 3: Crystallization and X-ray Validation

Causality: Slow evaporation promotes highly ordered crystal lattices. The bromine atom provides the necessary X-ray scattering for absolute assignment[1].

• Dissolve the purified adduct in a minimal amount of hot heptane/EtOAc (typically 3:1).

• Allow the solution to cool slowly to room temperature, then transfer to a 4 °C refrigerator undisturbed for 48 hours.

• Harvest a single crystal and subject it to X-ray diffraction. Calculate the Flack parameter (a value < 0.1 confirms the assigned absolute configuration).

Phase 4: Auxiliary Cleavage

Causality: Using LiOH in the presence of H₂O₂ generates the highly nucleophilic hydroperoxide anion (HOO⁻), which cleaves the auxiliary without causing racemization at the newly formed α-stereocenter[5][6].

• Dissolve the validated adduct in a 3:1 mixture of THF/H₂O (0.1 M) and cool to 0 °C.

• Sequentially add H₂O₂ (30% aq, 4.0 eq) and LiOH (2.0 eq).

• Stir for 1 hour at 0 °C. Quench the excess peroxide with 1.5 N aqueous Na₂SO₃.

• Extract the intact chiral auxiliary with DCM (it can be recovered and reused).

• Acidify the remaining aqueous layer to pH 2 with 1M HCl and extract with EtOAc to isolate the enantiopure carboxylic acid product.

Experimental workflow for stereochemical assignment using a bromobenzyl chiral auxiliary.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. (4S,5R)-(-)-4-Methyl-5-phenyl-2-oxazolidinone | 16251-45-9 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Scalability and Downstream Utility of (R)-4-(2-Bromobenzyl)oxazolidin-2-one in Asymmetric Synthesis: A Comparative Guide

As a Senior Application Scientist navigating the complexities of preclinical scale-up, I frequently evaluate chiral auxiliaries not merely for their stereodirecting capabilities, but for their atom economy, scalability, and downstream versatility. While the classic Evans auxiliary ((R)-4-benzyloxazolidin-2-one) remains a foundational tool in asymmetric synthesis, the strategic introduction of a halogen handle—specifically in (R)-4-(2-Bromobenzyl)oxazolidin-2-one —transforms the auxiliary from a transient protecting group into a permanent, highly functionalized structural linchpin.

This guide objectively compares the performance of (R)-4-(2-Bromobenzyl)oxazolidin-2-one against traditional alternatives and provides field-validated protocols for multi-kilogram scale-up. The data and methodologies discussed herein are grounded in recent milestone syntheses, including the scale-up of the best-in-class CXCR4 antagonist EMU-116 [1] and chiral tetrahydroisoquinoline D1 potentiators [2].

Mechanistic Causality: Why the 2-Bromo Substitution?

The decision to transition from a standard benzyl auxiliary to a 2-bromobenzyl variant is driven by two distinct chemical causalities:

• Enhanced Facial Shielding: The steric bulk of the bromine atom at the ortho position of the benzyl ring restricts the rotameric population of the N-acyloxazolidinone. During enolate formation (e.g., via NaHMDS or TiCl4), this rigid conformation often enhances the facial shielding of the reactive center, pushing diastereomeric excess (de) slightly higher than unfunctionalized counterparts.

• Scaffold Incorporation (Atom Economy): The most significant advantage is late-stage utility. Traditional auxiliaries are cleaved and discarded, generating stoichiometric waste. In contrast, the 2-bromobenzyl auxiliary can be directly incorporated into the target molecule. For example, Lewis acid-mediated cyclization (using ZrCl4) forces the oxazolidinone to cyclize into the functionalized side-chain, forming a tricyclic oxazolo[3,4-b]isoquinolin-3-one core. The bromine atom then serves as an orthogonal handle for late-stage Buchwald-Hartwig or Suzuki cross-couplings [1].

Comparative Scalability Analysis

To justify the higher upfront cost of the brominated auxiliary, we must evaluate its performance across the entire synthetic lifecycle. Table 1 summarizes the quantitative data comparing (R)-4-(2-Bromobenzyl)oxazolidin-2-one with industry-standard alternatives.

Table 1: Performance Comparison of Chiral Auxiliaries at Scale

Metric	(R)-4-(2-Bromobenzyl)oxazolidin-2-one	Standard Evans Auxiliary	Myers Pseudoephedrine
Typical de (Alkylation)	>98% (often >99% after crystallization)	95 - 98%	>95%
Atom Economy	High (Can be incorporated into target)	Low (Cleaved and discarded)	Low (Cleaved and recovered)
Scalability	Proven at >100 kg scale [2]	Proven at metric ton scale	Limited by DEA regulations
Downstream Utility	Direct cyclization, Cross-coupling handle	None (Must be removed)	None (Must be removed)
Cleavage Conditions	Optional; LiOH/H2O2 or Direct Lewis Acid	LiOH/H2O2, LiBH4, or Aminolysis	Heat + Amine/Alkali
Reagent Cost (Relative)	High ( $)	Low ($)	Moderate ( )

Experimental Workflows & Self-Validating Protocols

The following protocol details the highly scalable, self-validating methodology for utilizing (R)-4-(2-Bromobenzyl)oxazolidin-2-one to construct complex tetrahydroisoquinoline cores, adapted from the synthesis of EMU-116 [1].

Phase 1: Asymmetric Induction & Alkylation

Causality: Using sodium benzenesulfinate and acetaldehyde allows for the diastereoselective installation of a sulfonyl leaving group, setting the stereocenter prior to cyclization.

• Charge: To a 1 L autoclave, charge (R)-4-(2-Bromobenzyl)oxazolidin-2-one (1.0 equiv), sodium benzenesulfinate (1.34 equiv), formic acid, and acetaldehyde (5.6 equiv) in water.

• Reaction: Heat the mixture to 60 °C for 24 hours. In-Process Control (IPC): Monitor via HPLC until the auxiliary is <1% area.

• Isolation: Cool the slurry to 35 °C, filter, and wash with water.

• Validation: Dry at 50 °C under vacuum. Recrystallize from toluene. The absolute stereochemistry and purity (>99% de) are validated by the sharp melting point (DSC onset 152.2 °C) and single-crystal X-ray analysis [2].

Phase 2: Intramolecular Cyclization (Scaffold Incorporation)

Causality: Instead of cleaving the auxiliary, ZrCl4 acts as a potent Lewis acid to activate the sulfonyl-bearing carbon, driving an intramolecular Friedel-Crafts-type cyclization that builds the tricyclic core while retaining the bromo-handle for future coupling.

• Preparation: Dissolve the alkylated intermediate (1.0 equiv) in anhydrous DCM and cool to −1 °C to prevent exothermic degradation.

• Activation: Add Zirconium(IV) chloride (1.94 equiv) in four equal portions to control the exotherm. Stir for 2 hours at 0 °C.

• Quench: Carefully quench with a 1:1 mixture of water and 28% aqueous NH3. Causality: The basic quench neutralizes HCl byproducts and breaks up zirconium emulsions, ensuring clean phase separation.

• Recovery: Separate the organic phase, dry over Na2SO4, and concentrate to yield the tricyclic (5S,10aR)-9-bromo-5-methyl-1,5,10,10a-tetrahydro-3H-oxazolo[3,4-b]isoquinolin-3-one.

Mandatory Visualizations

Synthetic Workflow & Decision Matrix

The diagram below illustrates the strategic divergence between standard auxiliary usage and the advanced scaffold incorporation enabled by the 2-bromo substitution.

Caption: Workflow comparing standard cleavage vs. direct utilization of the 2-bromo handle.

Biological Context: CXCR4 Signaling Pathway

To contextualize the end-goal of utilizing this specific auxiliary, the resulting compound (EMU-116) acts as a potent antagonist in the CXCR4 pathway, a critical target in oncology and hematology [1].

Caption: Mechanism of EMU-116, a CXCR4 antagonist synthesized via the auxiliary, blocking metastasis.

Conclusion

For drug development professionals scaling complex heterocycles, the selection of a chiral auxiliary must extend beyond simple stereocontrol. While (R)-4-(2-Bromobenzyl)oxazolidin-2-one presents a higher initial raw material cost, its ability to act as both a stereodirecting group and a permanent, functionalizable building block dramatically reduces step count and waste. By adopting the self-validating protocols outlined above, chemists can leverage this auxiliary to streamline the synthesis of highly complex pharmaceutical assets.

References

• Jacobs, L., et al. "Scale-Up Preparation of Best-In-Class Orally Bioavailable CXCR4 Antagonist EMU-116 in an Academic Setting." Organic Process Research & Development, American Chemical Society, 18 Oct. 2024.[Link]

• Stuk, T. L., et al. "Diastereoselective Pictet–Spengler Based Synthesis of a Chiral Tetrahydroisoquinoline D1 Potentiator." The Journal of Organic Chemistry, American Chemical Society, 13 May 2020.[Link]

Cost-Benefit Analysis: (R)-4-(2-Bromobenzyl)oxazolidin-2-one vs. Standard Evans Auxiliaries in Asymmetric Synthesis

For decades, Evans chiral auxiliaries—specifically (R)-4-benzyl-2-oxazolidinone and its derivatives—have been the cornerstone of asymmetric alkylation, aldol, and Diels-Alder reactions. However, as drug development targets become increasingly complex, the limitations of the standard, inert benzyl group have become apparent.

Enter (R)-4-(2-Bromobenzyl)oxazolidin-2-one . By introducing an ortho-bromo substitution on the benzyl ring, chemists transform a simple stereocontrol element into a highly versatile, orthogonal handle. This guide provides an in-depth, objective comparison of this specialty auxiliary against standard alternatives, analyzing the mechanistic causality, cost implications, and validated experimental protocols required to justify its use in advanced synthesis.

Mechanistic & Structural Advantages: The Causality of the Ortho-Bromo Effect

The decision to upgrade from a standard benzyl auxiliary to a 2-bromobenzyl auxiliary is driven by two distinct chemical phenomena:

• Amplified Steric Shielding: The standard benzyl group provides stereocontrol by blocking one face of the enolate or acyl iminium ion. However, the addition of the bulky bromine atom at the ortho position restricts the rotation of the aryl ring. This creates a more rigid, sterically demanding environment that significantly enhances diastereomeric ratios (d.r.) in challenging transformations, such as dynamic kinetic resolutions and Pictet-Spengler cyclizations[1].

• The Orthogonal Handle: Standard auxiliaries are typically cleaved and discarded (or recycled) after the asymmetric transformation. In contrast, the aryl bromide moiety in (R)-4-(2-Bromobenzyl)oxazolidin-2-one serves as an active participant for downstream functionalization. It can undergo palladium-catalyzed cross-coupling (e.g., Suzuki, Buchwald-Hartwig) or act as an internal electrophile to construct complex, fused heterocyclic systems like tetrahydroisoquinolines[2].

Cost vs. Performance Comparison

The primary barrier to adopting the 2-bromo derivative is the cost of its starting material, (R)-2-bromophenylalanine, which is significantly more expensive than the bulk commodity chemical (R)-phenylalanine[3],[4]. The table below quantifies this trade-off to help researchers determine when the specialty auxiliary is economically justified.

Feature / Metric	(R)-4-benzyl-2-oxazolidinone (Standard)	(R)-4-(2-Bromobenzyl)oxazolidin-2-one (Specialty)
Raw Material Cost	Low (~ 1– 5 / gram)	High (~ 50– 100 / gram)
Starting Material	(R)-Phenylalanine	(R)-2-Bromophenylalanine
Diastereoselectivity (d.e.)	High (>95% in standard aldol)	Superior (>98% in hindered cyclizations)
Orthogonal Reactivity	None (Inert aryl ring)	High (Aryl bromide handle)
Downstream Utility	Cleaved and discarded/recycled	Can be integrated into the final API scaffold
Primary Use Case	Routine asymmetric alkylations/aldol	Complex alkaloid & D1 potentiator synthesis

The Verdict: The high upfront cost of the 2-bromo auxiliary is justified only when the synthetic route leverages the bromide handle to bypass multiple linear steps. For example, in the synthesis of chiral tetrahydroisoquinoline D1 potentiators, utilizing the 2-bromo auxiliary improves the overall yield to 54% over 8 steps, compared to a 17% yield over 11 steps using traditional linear methods[5],[1].

Experimental Workflow & Self-Validating Protocol

To ensure scientific integrity, the synthesis of (R)-4-(2-Bromobenzyl)oxazolidin-2-one must be executed with high precision. The following protocol details the causality behind the reagent choices and establishes a self-validating system for quality control[4],[6].

Step 1: In Situ Borane Reduction of (R)-2-Bromophenylalanine

• Procedure: Combine (R)-2-Bromophenylalanine and THF, and cool to 5 °C. Add NaBH4​ in portions. Slowly add a solution of I2​ in THF, strictly maintaining the internal temperature below 10 °C. Warm to room temperature, heat to 45 °C for 30 minutes, and quench with Methanol[4].

• Mechanistic Causality: Carboxylic acids are notoriously resistant to reduction by mild hydrides like NaBH4​ . The slow addition of iodine reacts with NaBH4​ to generate borane ( BH3​ ) in situ. Borane is a highly reactive, electrophilic reducing agent that rapidly coordinates to the electron-rich carboxylic oxygen, facilitating reduction to the amino alcohol without risking the racemization of the sensitive alpha-stereocenter[4].

• Validation: Monitor via ninhydrin-stained TLC until the polar amino acid baseline spot is completely consumed.

Step 2: Self-Immolative Cyclization

• Procedure: Treat the resulting amino alcohol with Boc2​O to form the tert-butyl carbamate intermediate. Dissolve in THF, add a 60% dispersion of NaH in mineral oil, and stir at 22 °C for 16.5 hours. Warm to 55 °C for 45 minutes, cool, filter, and extract the organic phase[4].

• Mechanistic Causality: The use of NaH serves a dual purpose. First, it deprotonates the primary hydroxyl group to create a strong alkoxide nucleophile. Second, this alkoxide undergoes an intramolecular attack on the Boc carbonyl carbon. This self-immolative cyclization expels a tert-butoxide leaving group (which decomposes into isobutylene gas and hydroxide), safely forming the oxazolidinone ring without the need for highly toxic, gaseous reagents like phosgene[4],[6].

Protocol Self-Validation (Analytical Checkpoints)

Do not proceed to asymmetric reactions without verifying the auxiliary's integrity using the following benchmarks[4]:

• Thermal Purity (DSC): A sharp melting point onset at 109.49 °C (maximum at 110.00 °C) confirms the absence of uncyclized intermediates.

• Structural Integrity (IR Spectroscopy): A strong, characteristic oxazolidinone carbonyl stretch must be present at ~1757 cm−1 .

• Mass Verification (HRMS-ESI): The m/z [M+H]+ calculated for C10​H11​BrNO2​ is 255.9968; experimental results must match this within 5 ppm.

Pathway Visualization

The following diagram illustrates the synthetic workflow and the divergent, orthogonal utility of the 2-bromo auxiliary compared to standard Evans methodologies.

Synthetic workflow and orthogonal utility of (R)-4-(2-Bromobenzyl)oxazolidin-2-one.

References

• Magnus, N. A., Buser, J. Y., Embry, M. C., & Kallman, N. J. (2020). Diastereoselective Pictet–Spengler Based Synthesis of a Chiral Tetrahydroisoquinoline D1 Potentiator. The Journal of Organic Chemistry, 85(11), 7510-7514.[Link][4],[1],[2],[6]

• WIPO Patent Application. (2020). Processes and intermediates for the preparation of 2-(2,6-dichlorophenyl)-1-((1S,3R)-3-(hydroxymethyl)-5-(3-hydroxy-3-methylbutyl)-1-methyl-3,4-dihydroisoquinolin-2(1H)-yl]ethenone. WO2020297336A1.[5]

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• 1. Diastereoselective Pictet-Spengler Based Synthesis of a Chiral Tetrahydroisoquinoline D1 Potentiator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Organic compounds | Fisher Scientific [fishersci.at]
• 4. pubs.acs.org [pubs.acs.org]
• 5. AU2020297336A1 - Processes and intermediates for the preparation of 2-(2,6-dichlorophenyl)-1-((1S,3R)-3-(hydroxymethyl)-5-(3-hydroxy-3-methylbutyl)-1-methyl-3,4-dihydroisoquinolin-2(1H)-yl]ethenone - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Researcher's Guide to the Compliant Disposal of (R)-4-(2-Bromobenzyl)oxazolidin-2-one

As a Senior Application Scientist, I understand that rigorous and innovative research goes hand-in-hand with an unwavering commitment to safety and environmental stewardship. The proper disposal of specialized chemical reagents like (R)-4-(2-Bromobenzyl)oxazolidin-2-one is not merely a regulatory hurdle; it is a critical component of responsible science. This guide provides a detailed, step-by-step protocol for its disposal, grounded in established safety principles and regulatory frameworks.

The core principle for disposing of this compound is based on its chemical structure: it is a halogenated organic compound . The presence of bromine fundamentally dictates its classification as a hazardous waste, requiring segregation from non-halogenated waste streams to ensure proper treatment, typically via high-temperature incineration at a licensed facility[1][2].

Part 1: Hazard Identification and Risk Assessment

Key Hazard Considerations:

• Toxicity: Oxazolidinone derivatives can be harmful if swallowed or inhaled[3][4]. While many are used as antibiotics, in a laboratory setting, they should be treated as potentially toxic.

• Irritation: Similar compounds are known to cause serious eye and skin irritation[4][5].

• Environmental Hazard: Halogenated organic compounds can persist in the environment and require specialized disposal to prevent contamination.

• Combustion Products: Improper incineration of halogenated materials can produce highly toxic byproducts like hydrogen bromide and dioxins. This is why they must be handled by a certified hazardous waste facility equipped with appropriate scrubbers and control technologies[6].

The following table summarizes the anticipated hazard profile based on related chemical structures.

Hazard Type	GHS Classification (Anticipated)	Precautionary Measures
Acute Toxicity (Oral)	Category 4 (Harmful if swallowed)	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[3][7]
Skin Irritation	Category 2 (Causes skin irritation)	Wear protective gloves and lab coat. Avoid contact with skin.[4][5]
Eye Irritation	Category 2A (Causes serious eye irritation)	Wear safety glasses or goggles.[5][8]
Target Organ Toxicity	May cause respiratory irritation.	Handle only in a well-ventilated area or a chemical fume hood.[4][5]

Part 2: Step-by-Step Disposal Protocol

This protocol ensures compliance with the Resource Conservation and Recovery Act (RCRA), the primary US federal law governing hazardous waste disposal[9][10].

Step 1: Personal Protective Equipment (PPE)

Always don appropriate PPE before handling chemical waste.

• Eye Protection: Chemical safety goggles.

• Hand Protection: Nitrile gloves (double-gloving is recommended)[11].

• Body Protection: A fully buttoned laboratory coat.

Step 2: Waste Segregation - The Critical Decision

Proper segregation is the most important step in laboratory waste management. Never mix halogenated and non-halogenated waste streams[6].

• Identify the Waste Type: (R)-4-(2-Bromobenzyl)oxazolidin-2-one is a halogenated organic solid .

• For Pure or Residual Solid: Collect all solid waste, including contaminated weigh boats or filter paper, in a designated "Halogenated Organic Solid Waste" container.

• For Solutions: If the compound is dissolved in a solvent, the entire solution must be treated as halogenated waste, regardless of the solvent used. For instance, a solution in a non-halogenated solvent like THF or Ethyl Acetate must still be disposed of as "Halogenated Organic Liquid Waste" [6].

Step 3: Containerization and Labeling

Properly containing and labeling waste is a legal requirement and essential for safety.

• Select an Appropriate Container:

  • Use a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle with a secure, screw-top cap[11][12].

  • Ensure the container is in good condition, free of cracks or leaks.

• Attach a Hazardous Waste Tag:

  • Affix a hazardous waste tag provided by your institution's Environmental Health and Safety (EHS) department before adding the first drop of waste[6][12].

  • The container must be clearly marked with the words "Hazardous Waste" [12].

• Complete the Label Information:

  • Write out the full chemical name: "(R)-4-(2-Bromobenzyl)oxazolidin-2-one" . Do not use abbreviations or chemical formulas[6][12].

  • For mixtures, list all components and their approximate percentages.

  • Indicate the relevant hazards by checking the appropriate boxes on the tag (e.g., Toxic, Irritant).

  • Fill in the generator's name, lab location, and the date of accumulation[12].

Step 4: Accumulation and Storage

• Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except when actively adding waste[6]. This prevents the release of volatile compounds.

• Store in a Designated Area: Store the sealed waste container in a designated satellite accumulation area (SAA), such as a secondary containment bin within a fume hood or a designated cabinet[11][13].

• Arrange for Pickup: Once the container is full, or according to your institution's policies, contact your EHS office to arrange for pickup and disposal by a licensed hazardous waste transporter[12][14].

Part 3: Disposal Pathway Decision Diagram

The following diagram illustrates the logical workflow for determining the correct disposal stream for (R)-4-(2-Bromobenzyl)oxazolidin-2-one and its associated materials.

Disposal decision workflow for the subject compound.

Prohibited Disposal Methods

To ensure safety and compliance, the following disposal methods are strictly forbidden:

• Drain Disposal: Never pour (R)-4-(2-Bromobenzyl)oxazolidin-2-one or its solutions down the sink. This is illegal and can harm the water treatment system and the environment[11][14].

• Trash Disposal: Do not dispose of the chemical or its empty containers in the regular solid waste trash. Chemical residues render the container hazardous[12].

• Evaporation: Do not intentionally allow solvents from halogenated waste solutions to evaporate in the fume hood as a means of disposal[11].

By adhering to this structured protocol, you ensure the safe and compliant management of (R)-4-(2-Bromobenzyl)oxazolidin-2-one waste, protecting yourself, your colleagues, and the environment. Always consult your institution's specific EHS guidelines, as local regulations may include additional requirements.

References

• Safe Handing & Disposal of Organic Substances . Science Ready. [Link]

• Safe Laboratory Practices: Handling and Disposing of Organic Substances . Chemistry. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure . Braun Research Group, University of Illinois. [Link]

• Hazardous Waste Segregation . Bucknell University. [Link]

• Halogenated Solvents Safety & Health Guide . University of Washington, Environmental Health & Safety. [Link]

• RCRA Hazardous Waste Regulations . Sustainability Exchange. [Link]

• How to Dispose of Chemical Waste . University of Tennessee, Knoxville, Environmental Health and Safety. [Link]

• Waste Characterization Regulations: A Guide to Compliance with the RCRA . ALS Global. [Link]

• Oxazolidinones: Activity, mode of action, and mechanism of resistance . ResearchGate. [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations . A-C-T Environment & Infrastructure. [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations . U.S. Environmental Protection Agency. [Link]

• Chemical Waste Disposal Standard Operating Procedure . National University of Singapore. [Link]

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know . Tetra Tech. [Link]

• Resource Conservation and Recovery Act (RCRA) Overview . U.S. Environmental Protection Agency. [Link]

• Safety Data Sheet for 2-Oxazolidinone . Chemos GmbH & Co.KG. [Link]

• Proper Handling of Hazardous Waste Guide . U.S. Environmental Protection Agency. [Link]

• Current Updates on Oxazolidinone and Its Significance . National Center for Biotechnology Information (NCBI). [Link]

• Oxazolidinones Antibiotics, Chemistry, Applications and Role in COVID-19 Treatment . Scientific Research Publishing. [Link]

• Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects . Semantic Scholar. [Link]

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• 1. scienceready.com.au [scienceready.com.au]
• 2. bucknell.edu [bucknell.edu]
• 3. chemos.de [chemos.de]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]
• 6. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 7. fishersci.com [fishersci.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pollution.sustainability-directory.com [pollution.sustainability-directory.com]
• 10. epa.gov [epa.gov]
• 11. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 12. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 13. epa.gov [epa.gov]
• 14. hscprep.com.au [hscprep.com.au]

Personal protective equipment for handling (R)-4-(2-Bromobenzyl)oxazolidin-2-one

Title: Operational and Safety Guide: Handling (R)-4-(2-Bromobenzyl)oxazolidin-2-one in Asymmetric Synthesis

Introduction As a Senior Application Scientist, I frequently consult on the scale-up and safety logistics of complex asymmetric syntheses. Handling (R)-4-(2-Bromobenzyl)oxazolidin-2-one—a highly effective halogenated Evans chiral auxiliary—requires stringent operational discipline. While the 2-bromo substitution provides excellent steric shielding for high diastereoselectivity, the downstream cleavage of these N-acyl auxiliaries introduces severe, often-overlooked process safety hazards[1]. This guide provides a self-validating framework for the safe handling, operational use, and disposal of this compound, ensuring laboratory safety without compromising chemical yield.

Personal Protective Equipment (PPE) & Engineering Controls

(R)-4-(2-Bromobenzyl)oxazolidin-2-one is a crystalline solid that poses risks of skin irritation, serious eye irritation, and potential respiratory irritation from dust[2]. The following PPE matrix is designed not just for basic compliance, but to address the specific physicochemical risks of handling halogenated organic solids during highly reactive synthetic steps.

PPE Category	Specification	Causality / Rationale
Eye Protection	Chemical safety goggles (EN166 / ANSI Z87.1)	Protects against fine crystalline dust and splash hazards during highly reactive, low-temperature acylation and alkylation steps[2].
Hand Protection	Nitrile gloves (Min. 0.11 mm for splash; 0.4 mm for full contact)	Nitrile offers excellent resistance to the solid auxiliary and the THF/DCM solvents typically used in its operational workflows.
Respiratory	N95 or P100 particulate respirator	Mandatory when handling >50 g outside a ventilated enclosure to prevent inhalation of irritating brominated dust[2].
Body Protection	Flame-retardant lab coat (Nomex/Cotton blend)	Crucial during the auxiliary cleavage phase, where stoichiometric oxygen evolution creates localized flammability risks[1].

Operational Workflows & Experimental Protocols

The utility of (R)-4-(2-Bromobenzyl)oxazolidin-2-one lies in its ability to direct enolate alkylations and aldol additions[3]. Below are the validated protocols for its acylation and subsequent cleavage, emphasizing the scientific causality behind each operational choice.

Workflow A: N-Acylation of the Auxiliary Objective: Attach the acyl substrate to the auxiliary without compromising the oxazolidinone ring.

• Preparation: Dissolve (R)-4-(2-Bromobenzyl)oxazolidin-2-one (1.0 eq) in anhydrous THF to achieve a 0.2 M solution under a nitrogen atmosphere.

• Metallation: Cool the reaction flask to -78 °C. Dropwise, add n-BuLi (1.05 eq, 2.5 M in hexanes).

  • Expertise Insight: Deprotonation must occur at -78 °C. Higher temperatures can lead to localized heating, causing the newly formed lithium amide to attack the cyclic carbamate, leading to irreversible ring-opening degradation.

• Acylation: After 30 minutes, add the desired acyl chloride (1.1 eq) dropwise. Stir for 1 hour at -78 °C, then allow the mixture to slowly warm to room temperature.

• Quench & Isolation: Terminate the reaction by adding saturated aqueous NH₄Cl. Extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate.

Workflow B: Auxiliary Cleavage (The LiOH/H₂O₂ Hazard) Objective: Hydrolyze the N-acyl bond to release the enantioenriched product and recover the auxiliary. Critical Safety Warning: The standard LiOH/H₂O₂ cleavage generates a peracid intermediate that rapidly degrades, releasing stoichiometric amounts of oxygen gas (O₂)[1]. In a closed reactor containing flammable solvents like THF, this creates a severe explosion hazard.

• Solvent Setup: Dissolve the N-acyl oxazolidinone in a 3:1 mixture of THF/H₂O.

• Engineering Control (Crucial): Establish a vigorous N₂ sweep through the reactor headspace.

  • Expertise Insight: The N₂ sweep dilutes the evolved O₂ below the Limiting Oxygen Concentration (LOC) of THF, preventing vapor ignition[1].

• Reagent Addition: Cool the mixture to 0 °C. Add H₂O₂ (30% aq, 4.0 eq) first, followed by the slow addition of LiOH (1.5 eq) dissolved in water.

  • Expertise Insight: H₂O₂ must be added before the base. This ensures that perhydrolysis outcompetes standard hydrolysis, which is slower and prone to causing epimerization at the newly formed chiral center[3].

• Reaction: Stir at 0 °C for 1 hour.

• Self-Validating Quench: Slowly add 1.5 N Na₂SO₃ to reduce unreacted peroxides.

  • Trustworthiness Check: Do not proceed to extraction until a starch-iodide test paper yields a negative (colorless) result, confirming the complete destruction of explosive peroxides.

Process Safety Visualization

The following diagram illustrates the mechanistic pathway of the cleavage reaction, highlighting the critical juncture where the safety hazard emerges and how engineering controls mitigate it.

Mechanistic workflow of LiOH/H₂O₂ cleavage highlighting O₂ evolution hazards and controls.

Waste Management & Disposal Plan

Proper disposal is legally and chemically necessary, particularly due to the presence of halogens and peroxides.

• Solid Waste: Any spilled (R)-4-(2-Bromobenzyl)oxazolidin-2-one, contaminated PPE, or empty containers must be disposed of in a designated Halogenated Solid Waste container[2]. Do not sweep dry spills; use a damp cloth to prevent aerosolizing the dust.

• Aqueous Waste: The aqueous layer from the cleavage reaction contains lithium salts and neutralized peroxides. It must only be transferred to the aqueous waste stream after a negative starch-iodide test validates the quench.

• Organic Waste: Recovered solvents (e.g., THF, Ethyl Acetate) containing traces of the brominated auxiliary must be segregated into Halogenated Organic Waste to prevent toxic gas release during commercial incineration.

References

• Fisher Scientific. "SAFETY DATA SHEET: (R)-(+)-4-Benzyl-2-oxazolidinone." Fisher Scientific,
• Organic Process Research & Development. "Safe Scale-up of an Oxygen-Releasing Cleavage of Evans Oxazolidinone with Hydrogen Peroxide.
• Hans Reich Collection. "Carbonyl Chemistry.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. fishersci.com [fishersci.com]
• 3. Carbonyl Chemistry — Hans Reich Collection — OrganicChemistryData.org [organicchemistrydata.org]